Ethyl 2-methyl-2,3-butadienoate

• CAS: 5717-41-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Spectroscopic Characterization of Ethyl 2-Methyl-2,3-butadienoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-methyl-2,3-butadienoate, a versatile α-allenic ester, is a valuable building block in modern organic synthesis. Its unique electronic and steric properties, stemming from the cumulative double bonds of the allene functionality, make it a sought-after precursor for the synthesis of complex molecular architectures, particularly in the realm of heterocyclic chemistry and drug discovery. A thorough understanding of its spectroscopic properties is paramount for reaction monitoring, quality control, and structural elucidation of its derivatives. This technical guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) chemical shifts and other key spectroscopic data for ethyl 2-methyl-2,3-butadienoate. By synthesizing data from closely related analogs and applying fundamental spectroscopic principles, this document offers a detailed interpretation of the ¹H and ¹³C NMR spectra, alongside insights into its infrared (IR) and mass spectrometric (MS) characteristics.

Introduction: The Significance of Ethyl 2-Methyl-2,3-butadienoate

Allenes, once considered mere chemical curiosities, have emerged as powerful intermediates in organic synthesis.[1] Ethyl 2-methyl-2,3-butadienoate (CAS No. 5717-41-9) is a prime example of a readily accessible and highly reactive allene.[2][3] Its utility is demonstrated in a variety of transformations, including phosphine-catalyzed annulations for the synthesis of highly functionalized tetrahydropyridines.[4] The electron-withdrawing nature of the ester group, combined with the unique geometry of the allene, dictates its reactivity and provides a handle for a diverse range of chemical manipulations.

A precise understanding of the spectroscopic signature of this molecule is crucial for any chemist working with it. This guide aims to provide that understanding, grounded in established spectroscopic principles and supported by data from analogous systems.

Molecular Structure and Key Physicochemical Properties

The fundamental properties of ethyl 2-methyl-2,3-butadienoate are summarized below.

Property	Value	Reference
Molecular Formula	C₇H₁₀O₂	[5]
Molecular Weight	126.15 g/mol	[2]
CAS Number	5717-41-9	[2]
Density	0.954 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.459	[2]

Nuclear Magnetic Resonance (NMR) Spectroscopic Analysis

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The following sections detail the expected ¹H and ¹³C NMR chemical shifts for ethyl 2-methyl-2,3-butadienoate, based on the analysis of its structure and data from analogous compounds.

¹H NMR Spectroscopy: A Detailed Interpretation

The proton NMR spectrum of ethyl 2-methyl-2,3-butadienoate is expected to exhibit distinct signals corresponding to the ethyl ester, the methyl group on the allene, and the terminal vinyl protons. The chemical shifts are influenced by the electronic environment, with the electronegativity of the ester oxygen and the anisotropy of the carbonyl and allene groups playing significant roles.[6][7]

Predicted ¹H NMR Chemical Shifts and Coupling Constants

Proton	Multiplicity	Predicted Chemical Shift (δ, ppm)	Predicted Coupling Constant (J, Hz)	Rationale
H-a (CH₃)	Triplet	~1.3	~7.1	Standard chemical shift for a methyl group adjacent to a methylene in an ethyl ester.
H-b (CH₂)	Quartet	~4.2	~7.1	Methylene protons deshielded by the adjacent ester oxygen.
H-c (CH₃)	Triplet	~1.9	~3.0	Methyl group attached to a sp² carbon of the allene. The triplet arises from coupling to the two terminal vinyl protons.
H-d (=CH₂)	Quartet	~4.8	~3.0	Terminal vinyl protons of the allene, appearing as a quartet due to coupling with the adjacent methyl group.

Causality Behind the Chemical Shifts:

• Ethyl Ester Protons (H-a and H-b): The chemical shifts for the ethyl group are standard. The methylene protons (H-b) are deshielded by the adjacent electronegative oxygen atom of the ester, causing them to resonate at a lower field compared to the methyl protons (H-a).[8]

• Allenic Protons (H-c and H-d): The protons of the allene moiety have characteristic chemical shifts. The methyl group attached to the central carbon of the allene (H-c) is expected to resonate around 1.9 ppm. The terminal vinyl protons (H-d) are significantly deshielded and are expected to appear around 4.8 ppm. The coupling between these two sets of protons across the allene system results in a triplet for the methyl group and a quartet for the terminal vinyl protons.

¹³C NMR Spectroscopy: Unraveling the Carbon Skeleton

The carbon NMR spectrum provides a detailed map of the carbon framework. The central sp-hybridized carbon of the allene is a particularly noteworthy feature, resonating at a very low field.

Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C-1 (CH₃)	~14.2	Typical chemical shift for a methyl carbon in an ethyl ester.
C-2 (CH₂)	~60.5	Methylene carbon deshielded by the adjacent ester oxygen.
C-3 (C=O)	~168.0	Carbonyl carbon of the ester.
C-4 (C-CH₃)	~95.0	sp² carbon of the allene attached to the methyl group.
C-5 (=C=)	~210.0	Central sp-hybridized carbon of the allene, highly deshielded.
C-6 (=CH₂)	~75.0	Terminal sp² carbon of the allene.
C-7 (CH₃)	~15.0	Methyl carbon attached to the allene.

Expert Insights into the ¹³C NMR Spectrum:

The most striking feature of the ¹³C NMR spectrum of an allene is the chemical shift of the central carbon (C-5), which typically appears in the range of 200-215 ppm.[9][10] This significant deshielding is a hallmark of the sp-hybridized carbon in a cumulative double bond system. The terminal sp² carbons of the allene (C-4 and C-6) resonate at higher fields, typically between 75 and 95 ppm. The remaining signals for the ethyl ester and the methyl substituent are found in their expected regions.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent tool for identifying the presence of specific functional groups. For ethyl 2-methyl-2,3-butadienoate, two key absorptions are expected:

• Allene Stretch: A characteristic, often sharp, absorption band around 1960 cm⁻¹ corresponding to the asymmetric stretching of the C=C=C bond.[11]

• Carbonyl Stretch: A strong absorption band around 1720 cm⁻¹ due to the C=O stretching of the ester functionality.[11]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For ethyl 2-methyl-2,3-butadienoate, the following is expected:

• Molecular Ion (M⁺): The molecular ion peak would be observed at an m/z of 126.068 , corresponding to the molecular formula C₇H₁₀O₂.[5]

• Fragmentation: Common fragmentation pathways for ethyl esters include the loss of the ethoxy group (-OCH₂CH₃) to give an acylium ion, and McLafferty rearrangement if sterically feasible.

Experimental Protocols: A Conceptual Framework

While specific instrument parameters will vary, the following provides a general workflow for the spectroscopic analysis of ethyl 2-methyl-2,3-butadienoate.

Caption: A generalized workflow for the spectroscopic analysis of ethyl 2-methyl-2,3-butadienoate.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a small amount of purified ethyl 2-methyl-2,3-butadienoate in a deuterated solvent, typically chloroform-d (CDCl₃), for NMR analysis. For IR, a neat film on a salt plate or a solution in a suitable solvent can be used. For MS, the sample is introduced into the instrument, often after dilution.

• ¹H NMR Acquisition: Acquire a proton NMR spectrum. Key parameters to optimize include the number of scans, relaxation delay, and spectral width.

• ¹³C NMR Acquisition: Acquire a carbon NMR spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans is typically required. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be run to differentiate between CH, CH₂, and CH₃ groups.

• IR Spectroscopy: Obtain the infrared spectrum. The region between 4000 and 400 cm⁻¹ is typically scanned.

• Mass Spectrometry: Acquire the mass spectrum using an appropriate ionization technique, such as electron ionization (EI) or electrospray ionization (ESI).

• Data Analysis: Process the raw data (e.g., Fourier transformation for NMR). Integrate the ¹H NMR signals to determine proton ratios. Correlate the observed chemical shifts, coupling constants, and absorption bands with the known structure of ethyl 2-methyl-2,3-butadienoate.

Conclusion

Ethyl 2-methyl-2,3-butadienoate possesses a unique spectroscopic fingerprint that is a direct reflection of its allenic ester structure. The highly deshielded central allene carbon in the ¹³C NMR spectrum, the characteristic coupling patterns of the allenic protons in the ¹H NMR spectrum, and the distinctive C=C=C stretch in the IR spectrum are all key identifiers. This guide provides a comprehensive, albeit predictive, framework for the interpretation of the spectroscopic data of this important synthetic building block. For researchers and drug development professionals, a solid grasp of this data is essential for ensuring the identity and purity of starting materials and for the accurate characterization of novel products derived from this versatile reagent.

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A Mechanistic Guide to the Synthesis of Ethyl 2-Methyl-2,3-butadienoate via Isomerization Pathways

Introduction

Ethyl 2-methyl-2,3-butadienoate is a versatile α-alkylated allenic ester that serves as a powerful building block in modern organic synthesis.[1][2] Its cumulated double bond system imparts unique reactivity, making it a valuable precursor for constructing complex molecular architectures, particularly in phosphine-catalyzed annulation reactions to form highly functionalized heterocyclic systems.[3][4] While several synthetic routes to allenes exist, the most atom-economical and conceptually direct approaches involve the isomerization of readily available acetylenic precursors.[5][6][7]

This in-depth technical guide provides a comprehensive analysis of the core mechanistic pathways for the isomerization to ethyl 2-methyl-2,3-butadienoate. We will explore base-catalyzed prototropic rearrangements, concerted[8][8]-sigmatropic rearrangements, and metal-catalyzed isomerizations. This guide is designed for researchers and drug development professionals, offering not just procedural steps but also the underlying causality behind experimental choices, ensuring a deep, actionable understanding of these transformations.

Part 1: The Prototropic Rearrangement Pathway (Base-Catalyzed Isomerization)

The most direct and frequently employed method for synthesizing allenes from alkynes is the prototropic rearrangement, also known as the acetylene-allene isomerization.[9] This reaction relies on the migration of a proton from a carbon adjacent to an alkyne (a propargylic position) to the terminal carbon of the alkyne, mediated by a base.

Core Principle & Mechanism

The isomerization proceeds via a deprotonation-reprotonation sequence. The key requirement is the presence of an acidic proton on a tetrahedral carbon atom adjacent to the alkyne moiety.[5] A base abstracts this propargylic proton to generate a resonance-stabilized carbanion, which exists as a hybrid of a propargyl anion and an allenyl anion. Subsequent protonation of this intermediate, typically at the sp-hybridized carbon, yields the thermodynamically more stable allene.[5][10]

The mechanism can be visualized as follows:

• Deprotonation: A base removes the acidic proton from the carbon alpha to the triple bond of the starting acetylenic ester (e.g., ethyl 3-methyl-3-butynoate).

• Resonance: The resulting propargyl anion is in resonance with the more stable allenyl anion, where the negative charge is on a terminal sp2-hybridized carbon.

• Protonation: The allenyl anion is protonated by a proton source (often the conjugate acid of the base or the solvent) to furnish the final allene product, ethyl 2-methyl-2,3-butadienoate.

Caption: Base-catalyzed prototropic rearrangement of an acetylenic ester to an allene.

Causality in Catalyst Selection

The choice of base is critical and directly influences the reaction rate and efficiency. The acidity of the propargylic C-H bond dictates the required base strength.

• Weak Bases: For substrates with highly acidic propargylic protons (e.g., those adjacent to a carbonyl group), weak bases like potassium carbonate, tertiary amines, or even alumina can be sufficient to induce isomerization.[5]

• Strong, Non-Nucleophilic Bases: When the propargylic proton is less acidic, stronger bases are required. Non-nucleophilic organic bases such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) and 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) are highly effective.[11][12] TBD, being more basic than DBU, can significantly accelerate the reaction, even allowing it to proceed at room temperature.[11] The non-nucleophilic nature of these bases is crucial to prevent unwanted side reactions with the ester functionality.

• Phase-Transfer Catalysis (PTC): A powerful and practical approach involves using a strong, inexpensive inorganic base like potassium hydroxide (KOH) in a biphasic system with a phase-transfer catalyst, such as tetrahexylammonium bromide (THAB).[8] The PTC shuttles the hydroxide ion into the organic phase, enabling efficient deprotonation under mild conditions. This method combines operational simplicity with high reactivity.

The substrate's electronic properties also play a significant role. Electron-withdrawing groups near the propargylic C-H bond increase its acidity, thereby lowering the energy barrier for deprotonation and accelerating the rate of isomerization.[11]

Data Presentation: Base-Catalyzed Isomerization Conditions

Substrate Type	Base/Catalyst	Solvent	Temperature (°C)	Outcome	Reference
Aryl Alkyne	DBU	Toluene	150	Allene formation and subsequent cyclization	[11],[12]
Aryl Alkyne	TBD	C₆D₆	Room Temp	Rapid isomerization (t₁/₂ ≈ 3 min for activated substrate)	[11]
Propargyl Silyl Ether	KOH / THAB (PTC)	Toluene	Room Temp	Smooth conversion to allene in 15 min	[8]
Terminal Propargyl Ketone	K₂CO₃	Methanol	Reflux	Isomerization to allenyl ketone is often spontaneous	[5]

Experimental Protocol: Isomerization using Phase-Transfer Catalysis

This protocol is adapted from established procedures for the PTC-mediated isomerization of alkynes.[8]

• Preparation: To a stirred solution of the starting alkyne, ethyl 3-methyl-3-butynoate (1.0 mmol), in toluene (4 mL) in a round-bottom flask, add the phase-transfer catalyst, tetrahexylammonium bromide (THAB) (0.1 mmol, 10 mol%).

• Base Addition: Add powdered potassium hydroxide (KOH) (1.2 mmol) to the mixture.

• Reaction: Stir the suspension vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC), observing the disappearance of the starting alkyne and the appearance of the allene product. The reaction is typically complete within 30-60 minutes.

• Workup: Upon completion, add water (5 mL) to the reaction mixture. Extract the aqueous layer with diethyl ether (3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by silica gel column chromatography to yield pure ethyl 2-methyl-2,3-butadienoate.

Part 2: The[8][8]-Sigmatropic Rearrangement Pathway

[8][8]-Sigmatropic rearrangements are powerful, concerted pericyclic reactions that proceed through a six-membered, cyclic transition state.[13] The Claisen rearrangement, in particular its variants, provides a stereospecific route to allenic esters.[7][14]

Core Principle & Mechanism (Johnson-Claisen Rearrangement)

The Johnson-Claisen rearrangement converts an allylic or propargylic alcohol into a γ,δ-unsaturated ester by heating it with an orthoester (e.g., triethyl orthoacetate) in the presence of a weak acid catalyst.[15]

• Intermediate Formation: The propargyl alcohol reacts with the orthoester to form a mixed ketene acetal intermediate.

• [8][8]-Rearrangement: This intermediate undergoes a concerted[8][8]-sigmatropic rearrangement. The reaction proceeds through a highly ordered, chair-like transition state, which accounts for the high degree of stereocontrol.[16]

• Product Formation: The rearrangement breaks a C-O bond and forms a C-C bond, resulting in the desired α-alkyl allenic ester.

Caption: Johnson-Claisen rearrangement pathway to an allenic ester.

Part 3: Gold(I)-Catalyzed Isomerization

Homogeneous gold catalysis has emerged as a mild and efficient method for alkyne isomerization.[17] The soft, π-acidic nature of Au(I) complexes allows them to activate alkynes towards nucleophilic attack or rearrangement under exceptionally mild conditions.

Mechanism

The Au(I)-catalyzed rearrangement of propargylic esters to allenes is believed to proceed through a reversible[8][8]-sigmatropic rearrangement mechanism.[18]

• Alkyne Activation: The cationic Au(I) catalyst coordinates to the alkyne of the starting material (e.g., a propargylic acetate precursor), rendering it more electrophilic.

• [8][8]-Migration: The ester group migrates in a[8][8]-sigmatropic fashion, passing through a cyclic carbocationic intermediate.

• Allene Formation: A Grob-type fragmentation of this intermediate leads to the formation of a Au(I)-coordinated allene.

• Catalyst Regeneration: Dissociation of the allene product regenerates the active Au(I) catalyst, completing the catalytic cycle.

Caption: Catalytic cycle for Au(I)-catalyzed isomerization of a propargylic ester.

This pathway is particularly valuable as it can be rendered asymmetric through the use of chiral phosphine ligands on the gold catalyst, enabling the synthesis of axially chiral allenes.[17]

Part 4: Physicochemical and Spectroscopic Data

Correctly identifying the final product is paramount. The following data for ethyl 2-methyl-2,3-butadienoate serves as a reference for characterization.

Physicochemical Properties

Property	Value	Reference
CAS Number	5717-41-9	[19]
Molecular Formula	C₇H₁₀O₂	[2]
Molecular Weight	126.15 g/mol	[19]
Density	0.954 g/mL at 25 °C	[19]
Refractive Index (n20/D)	1.459	[19]
Boiling Point	60-61 °C / 25 mmHg	[3]

Spectroscopic Signatures

The spectroscopic data provides definitive evidence for the allene structure. Data is referenced from a verified Organic Syntheses procedure.[3]

Spectroscopy	Wavenumber (cm⁻¹)/Shift (ppm)	Assignment
IR (thin film)	1969, 1944	C=C=C asymmetric and symmetric stretch (characteristic of allenes)
1712	C=O stretch (ester)
¹H NMR (500 MHz, CDCl₃)	δ 5.07 (q, J = 3.0 Hz, 2H)	=C=CH₂ (terminal allenic protons)
δ 4.21 (q, J = 7.0 Hz, 2H)	-OCH₂CH₃ (ethyl ester methylene)
δ 1.88 (t, J = 3.0 Hz, 3H)	=C(CH₃)- (methyl on allene, coupling to terminal protons)
δ 1.29 (t, J = 7.0 Hz, 3H)	-OCH₂CH₃ (ethyl ester methyl)
¹³C NMR (125 MHz, CDCl₃)	δ 214.0	>C=C=C< (central allenic carbon, highly deshielded)
δ 167.6	C=O (ester carbonyl)
δ 95.5	>C=C(CH₃)- (substituted allenic carbon)
δ 77.8	=C=CH₂ (terminal allenic carbon)
δ 61.0	-OCH₂CH₃
δ 14.7, 14.2	-CH₃ (two methyl groups)

Conclusion

The isomerization of acetylenic precursors represents a highly efficient and versatile strategy for the synthesis of ethyl 2-methyl-2,3-butadienoate. The choice of method—be it a robust, base-catalyzed prototropic rearrangement, a stereospecific[8][8]-sigmatropic rearrangement, or a mild, metal-catalyzed pathway—can be tailored to the specific requirements of the synthetic challenge at hand. Understanding the core mechanisms behind these transformations, from the role of base strength in prototropic shifts to the concerted nature of pericyclic reactions, empowers the modern researcher to make informed, rational decisions in experimental design, ultimately leading to more efficient and successful syntheses.

References

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• PHOSPHINE-CATALYZED [4+2] ANNULATION: SYNTHESIS OF ETHYL 6-PHENYL-1-TOSYL-1,2,5,6-TETRAHYDROPYRIDINE-3-CARBOXYL
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• Development of a Formal Catalytic Asymmetric [4 + 2] Addition of Ethyl-2,3- butadieno
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The Dual Nature of a C4 Synthon: An In-depth Guide to the Thermodynamic Stability and Reactivity of Ethyl 2-Methyl-2,3-butadienoate

For Immediate Release

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-methyl-2,3-butadienoate, a substituted α-allenic ester, stands as a versatile and highly reactive building block in modern organic synthesis. Its unique electronic and steric properties, stemming from the cumulative double bond system, render it a valuable precursor for the construction of a diverse array of complex molecular architectures, particularly heterocyclic and carbocyclic scaffolds of significant interest in medicinal chemistry. This technical guide provides a comprehensive overview of the thermodynamic stability and, more prominently, the rich reactivity of ethyl 2-methyl-2,3-butadienoate. Detailed mechanistic insights and experimental protocols for its key transformations are presented, underscoring its utility in constructing intricate molecular frameworks.

Introduction: The Allene Enigma

Allenes, compounds possessing the distinctive C=C=C moiety, have transitioned from being regarded as chemical curiosities to indispensable tools in the synthetic chemist's arsenal.[1] The central sp-hybridized carbon atom and the two terminal sp2-hybridized carbons create a unique, non-planar structure with orthogonal π-systems. This arrangement imbues allenes with high reactivity due to inherent ring strain-like properties, making them susceptible to a variety of chemical transformations.[1]

Ethyl 2-methyl-2,3-butadienoate, the focus of this guide, is an α-allenic ester, a class of activated allenes that have garnered significant attention for their predictable and versatile reactivity. The presence of the electron-withdrawing ester group significantly influences the electronic distribution within the allene framework, making it a potent electrophile in numerous reactions.

Physicochemical Properties

A summary of the key physicochemical properties of ethyl 2-methyl-2,3-butadienoate is provided below.

Property	Value	Reference
Molecular Formula	C₇H₁₀O₂	[2]
Molecular Weight	126.15 g/mol	[2]
Density	0.954 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.459	[2]
Flash Point	45 °C (113 °F) - closed cup	[3]
Storage Temperature	2-8°C	[2]

Thermodynamic Stability: A Kinetically Trapped Intermediate

Computational studies using density functional theory (DFT) can provide insights into the electronic structure and stability of allenes.[5][6] Frontier Molecular Orbital (FMO) analysis, for instance, reveals the energy of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO gap is a crucial indicator of chemical reactivity and kinetic stability.[7] For ethyl 2-methyl-2,3-butadienoate, the electron-withdrawing ester group is expected to lower the energy of the LUMO, making it more susceptible to nucleophilic attack.

Isomerization represents a key thermodynamic consideration for allenes. Gold(I) complexes, for example, have been shown to be efficient catalysts for the isomerization of allenyl carbinol esters to the corresponding 1,3-butadien-2-ol esters.[8][9][10] This suggests that under certain catalytic conditions, ethyl 2-methyl-2,3-butadienoate could potentially isomerize to a more stable conjugated diene system.

Reactivity and Synthetic Applications: A Hub of Molecular Diversity

The synthetic utility of ethyl 2-methyl-2,3-butadienoate is vast, with its reactivity dominated by cycloaddition and nucleophilic addition reactions. The choice of catalyst, in particular, can dictate the reaction pathway, leading to a diverse range of products from the same starting materials.

Catalytic Cycloaddition Reactions

Cycloaddition reactions of ethyl 2-methyl-2,3-butadienoate are powerful methods for the construction of carbo- and heterocyclic rings.[11]

Tertiary phosphines are excellent catalysts for promoting cycloaddition reactions of allenic esters.[12] The reaction is initiated by the nucleophilic addition of the phosphine to the central carbon of the allene, generating a zwitterionic intermediate. This intermediate can then act as a 1,3-dipole in [3+2] cycloadditions or a 1,4-dipole in [4+2] cycloadditions.

A notable example is the phosphine-catalyzed [4+2] annulation with N-tosylaldimines to produce tetrahydropyridines.[13]

Experimental Protocol: Synthesis of Ethyl 6-phenyl-1-tosyl-1,2,5,6-tetrahydropyridine-3-carboxylate [13]

• A flame-dried, 1-L, one-necked, round-bottomed flask equipped with an egg-shaped magnetic stirring bar and a rubber septum is charged with N-tosylbenzaldimine (7.78 g, 30.0 mmol) and tri-n-butylphosphine (1.48 mL, 5.93 mmol).

• The flask is purged with argon, and anhydrous dichloromethane (600 mL) is added via cannula under argon. The mixture is stirred for 5 minutes.

• Ethyl 2-methyl-2,3-butadienoate (4.61 g, 36.5 mmol) is added to the flask via syringe over a period of 5 minutes.

• The reaction mixture is stirred at room temperature for approximately 13 hours.

• The solvent is removed by rotary evaporation, and the residue is purified by column chromatography on silica gel to afford the desired product.

Caption: Phosphine-catalyzed [4+2] annulation workflow.

Nucleophilic amines, such as DABCO (1,4-diazabicyclo[2.2.2]octane), can also catalyze the [4+2] cycloaddition of ethyl 2-methyl-2,3-butadienoate with various dienophiles, such as 3-acyl-2H-chromen-ones, to yield dihydropyran-fused chromen-2-ones with high regio- and stereoselectivity.[14] The mechanism is believed to proceed through a zwitterionic intermediate similar to that in phosphine catalysis.

Nucleophilic Additions

The electrophilic nature of the allenic system in ethyl 2-methyl-2,3-butadienoate makes it susceptible to nucleophilic attack.

In the presence of nucleophilic amines like quinuclidine, ethyl 2-methyl-2,3-butadienoate can undergo a 1,4-addition reaction with α,β-unsaturated carbonyl compounds.[15] This reaction provides a divergent reactivity pathway compared to the phosphine-catalyzed cycloaddition, highlighting the crucial role of the catalyst in directing the reaction outcome.[15] The proposed mechanism involves the formation of a zwitterionic enolate, which then undergoes a 1,4-addition to the α,β-unsaturated carbonyl compound.[15]

Caption: Mechanism of amine-catalyzed 1,4-addition.

Transition Metal-Catalyzed Reactions

Transition metals, particularly rhodium and gold, are known to catalyze a variety of transformations involving allenes.[1] While specific examples with ethyl 2-methyl-2,3-butadienoate are less common in the initial search, the broader chemistry of allenes suggests potential for reactions such as:

• Rhodium-catalyzed [4+2] and [5+2] cycloadditions: Rhodium catalysts are effective in promoting higher-order cycloadditions of allenes with dienes and vinylcyclopropanes.[1]

• Gold-catalyzed isomerizations and cycloadditions: Gold(I) complexes can activate allenes towards nucleophilic attack and can also catalyze intramolecular cycloadditions.[8][9][10]

Conclusion and Future Outlook

Ethyl 2-methyl-2,3-butadienoate is a powerful and versatile C4 building block in organic synthesis. Its high reactivity, driven by the inherent strain of the allene moiety and activation by the ester group, allows for the efficient construction of complex molecular architectures. While its thermodynamic stability is lower than its isomeric counterparts, this is precisely what makes it a valuable, kinetically-trapped intermediate for a wide range of synthetic transformations.

The divergent reactivity observed with different catalysts, particularly phosphines and amines, underscores the subtle electronic factors that govern its reaction pathways. This offers a rich platform for the discovery of new reactions and the development of novel synthetic strategies. Future research in this area will likely focus on expanding the scope of enantioselective transformations involving ethyl 2-methyl-2,3-butadienoate, further enhancing its utility in the synthesis of chiral molecules for the pharmaceutical and agrochemical industries.

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A Technical Guide to the Computational Analysis of Ethyl 2-Methyl-2,3-Butadienoate's Electronic Properties

Introduction: The Synthetic and Pharmaceutical Potential of an Allenic Ester

Ethyl 2-methyl-2,3-butadienoate is a versatile α-allenic ester that serves as a valuable building block in modern organic synthesis.[1][2] Its structure is characterized by a unique cumulated double bond system (C=C=C), which imparts distinct steric and electronic properties that drive its reactivity.[1][3] This reactivity makes it a valuable precursor for creating a wide array of complex molecular architectures, especially heterocyclic scaffolds that are of significant interest in medicinal chemistry.[1]

An in-depth understanding of the molecule's electronic structure is paramount for predicting its chemical behavior, designing novel synthetic pathways, and exploring its potential applications in drug development.[3] Computational chemistry, particularly methods rooted in Density Functional Theory (DFT), provides a powerful and accessible framework for elucidating these properties at the molecular level.[3][4] This guide offers a comprehensive overview of the theoretical foundations and a practical, step-by-step protocol for analyzing the electronic properties of ethyl 2-methyl-2,3-butadienoate, providing researchers with the insights needed to harness its full synthetic potential.

Theoretical Framework: The Power of Density Functional Theory (DFT)

Density Functional Theory (DFT) is a robust quantum mechanical modeling method used to investigate the electronic structure of many-body systems, such as atoms and molecules.[4][5] It is predicated on the principle that the energy of the system can be determined from its electron density, offering a balance of computational efficiency and accuracy that makes it a cornerstone of modern computational chemistry.[4]

Selecting the Functional: Balancing Accuracy and Cost

The accuracy of DFT calculations depends on the chosen exchange-correlation functional, which approximates the complex many-electron interactions. For organic molecules like ethyl 2-methyl-2,3-butadienoate, hybrid functionals such as B3LYP (Becke, 3-parameter, Lee-Yang-Parr) are widely used and provide a reliable balance between computational cost and accuracy for geometries and electronic properties.[6][7]

The Role of Basis Sets: Describing Atomic Orbitals

A basis set is a collection of mathematical functions used to construct the molecular orbitals.[8][9][10] The choice of basis set directly impacts the quality of the calculation.

• Split-Valence Basis Sets: These sets, like the popular Pople-style basis sets (e.g., 6-31G), use multiple functions to describe the valence orbitals, which are most important for chemical bonding, and a single function for core orbitals.[9]

• Polarization Functions (d, p): Indicated by (d,p) or *, these functions allow for non-spherical distortion of the orbitals, which is critical for accurately describing bonding in molecules.[8][9]

• Diffuse Functions (+): Indicated by + or ++, these functions are large, low-exponent functions that better describe the "tail" portion of orbitals, which is essential for systems with lone pairs, π-systems, or anions.[8][9]

For ethyl 2-methyl-2,3-butadienoate, a basis set like 6-311++G(d,p) is recommended. It provides a flexible description of the valence electrons (triple-split valence), includes polarization functions for all atoms, and adds diffuse functions to accurately model the electron density around the oxygen atoms and the π-system of the allene.[7]

Key Electronic Descriptors

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are collectively known as the frontier molecular orbitals.[11][12]

• HOMO: The highest energy orbital containing electrons. Its energy level correlates with the ability to donate electrons (nucleophilicity).

• LUMO: The lowest energy orbital devoid of electrons. Its energy level correlates with the ability to accept electrons (electrophilicity).

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a crucial indicator of a molecule's kinetic stability and chemical reactivity.[3][13] A small gap suggests that the molecule requires less energy to be excited, indicating higher reactivity.[12][13]

The Molecular Electrostatic Potential (MEP) is a visualization of the total electrostatic potential on the electron density surface of a molecule.[14] It is an invaluable tool for predicting intermolecular interactions and chemical reactivity.[3][14] The MEP map is color-coded to identify different electrostatic regions:

• Red/Yellow (Negative Potential): Regions of high electron density, typically associated with lone pairs on electronegative atoms. These are sites susceptible to electrophilic attack.[15]

• Blue (Positive Potential): Regions of low electron density or electron deficiency, usually around hydrogen atoms bonded to electronegative atoms. These are sites susceptible to nucleophilic attack.[15]

• Green (Neutral Potential): Regions of neutral or near-zero potential.

For drug development, the MEP provides a map of how a ligand will be "seen" by a potential receptor, guiding the design of molecules with complementary electrostatic interactions to enhance binding affinity.[14][16]

Protocol: A Step-by-Step Computational Workflow

This protocol outlines the necessary steps to perform a comprehensive analysis of ethyl 2-methyl-2,3-butadienoate's electronic properties using a typical quantum chemistry software package like Gaussian.[6]

Step 1: Initial Structure Generation

• Launch a molecular modeling program (e.g., GaussView, Avogadro, ChemDraw).

• Construct the 3D structure of ethyl 2-methyl-2,3-butadienoate (CAS: 5717-41-9). Ensure correct atom types, bonds, and initial stereochemistry. The SMILES string is CCOC(=O)C(C)=C=C.

• Perform an initial, quick structure clean-up or molecular mechanics minimization to obtain a reasonable starting geometry.

Step 2: Geometry Optimization and Frequency Analysis

• Set up the calculation input file. This is the core of the experiment, defining the theoretical model. A representative Gaussian input would be:

  • #p B3LYP/6-311++G(d,p): Specifies the DFT functional and basis set.

  • Opt: Keyword to perform a geometry optimization.

  • Freq: Keyword to perform a frequency calculation. This is critical to confirm that the optimized structure is a true energy minimum (no imaginary frequencies).

  • 0 1: Specifies the molecule's charge (0) and spin multiplicity (singlet, 1).

• Run the calculation. This will yield the optimized, lowest-energy structure.

Step 3: Calculation of Electronic Properties

• The output file from the Opt Freq calculation already contains the necessary electronic property data, including HOMO and LUMO energies and the total dipole moment.

• To generate visualization files, use the optimized coordinates from the previous step and run a single-point energy calculation with additional keywords to output orbital and density information. Often, the checkpoint file (.chk) from the optimization is sufficient.

Step 4: Visualization and Data Extraction

• Open the output (.log or .out) and checkpoint (.chk) files in a visualization program.

• Extract Quantitative Data: Locate the HOMO and LUMO energies (typically reported in Hartrees or eV) and the dipole moment in the output file.

• Generate Surfaces: Use the visualization software to generate and render isosurfaces for:

  • The Highest Occupied Molecular Orbital (HOMO).

  • The Lowest Unoccupied Molecular Orbital (LUMO).

  • The Molecular Electrostatic Potential (MEP) mapped onto the total electron density surface.

Results and Interpretation: From Data to Chemical Insight

Molecular Geometry

The optimized geometry of ethyl 2-methyl-2,3-butadienoate will confirm the characteristic linear arrangement of the C2=C3=C4 allenic carbons, with a bond angle approaching 180°.[17] The planes containing the substituents on C2 and C4 are twisted approximately 90° relative to each other, a hallmark of allene stereochemistry.[17]

Data Presentation: Calculated Electronic Properties

Property	Calculated Value	Interpretation
HOMO Energy	(Value in eV)	Energy of the highest-energy electrons; indicates propensity to donate electrons.
LUMO Energy	(Value in eV)	Energy of the lowest-energy empty orbital; indicates propensity to accept electrons.
HOMO-LUMO Gap (ΔE)	(Value in eV)	A smaller gap signifies higher chemical reactivity and lower kinetic stability.[12][13]
Dipole Moment	(Value in Debye)	Measures the overall polarity of the molecule, influencing solubility and non-covalent interactions.

(Note: The exact numerical values will depend on the specific level of theory and software used but the qualitative trends described here are robust.)

Analysis of Frontier Molecular Orbitals

A visual inspection of the HOMO and LUMO isosurfaces provides profound insight into the molecule's reactivity.

• HOMO: The HOMO is expected to be localized primarily along the π-system of the C=C=C cumulated double bonds. This indicates that the initial site of reaction with an electrophile will likely involve this electron-rich region.

• LUMO: The LUMO will also be distributed across the C=C=C π-system but will have a different nodal structure (antibonding character). This region represents the most favorable site for accepting electrons from a nucleophile.[18] The differing electronic properties of the two C=C bonds in allenes are key determinants of reaction regioselectivity.[19][20]

The calculated HOMO-LUMO gap provides a quantitative measure of the molecule's reactivity. The relatively high reactivity of allenes corresponds to a moderately small energy gap compared to more stable, non-cumulated dienes.[17]

Molecular Electrostatic Potential (MEP) and Interaction Sites

The MEP map reveals the intuitive landscape of charge distribution:

• Negative Regions (Red): The most intense negative potential will be concentrated around the carbonyl oxygen (C=O) and, to a lesser extent, the ether oxygen of the ester group due to their high electronegativity and lone pairs of electrons. These are the primary sites for interaction with electrophiles or hydrogen bond donors.

• Positive Regions (Blue): Positive potential will be located on the hydrogen atoms, particularly those of the methyl and ethyl groups. These regions are susceptible to nucleophilic attack.

• Neutral/π-Region (Green/Yellow): The allenic π-system will likely exhibit an intermediate negative potential, making it a "softer" site for electrophilic interaction compared to the hard oxygen centers.

This detailed map is critical for rationalizing the molecule's role in cycloaddition and nucleophilic addition reactions and for designing derivatives that can form specific electrostatic interactions within a protein's active site.[1][16]

Visualization and Workflows

Caption: A computational workflow for analyzing the electronic properties of a molecule.

Caption: The relationship between calculated properties and predicted chemical behavior.

Conclusion

The computational analysis of ethyl 2-methyl-2,3-butadienoate using Density Functional Theory provides deep, quantitative, and visual insights into its electronic structure. Key descriptors such as the Frontier Molecular Orbitals (HOMO and LUMO), the HOMO-LUMO energy gap, and the Molecular Electrostatic Potential (MEP) map serve as powerful predictors of the molecule's inherent reactivity, stability, and potential for intermolecular interactions. This knowledge is invaluable not only for guiding its use in complex organic synthesis but also for the rational design of novel derivatives in drug discovery, where precise control over electronic properties can lead to enhanced binding affinity and selectivity for biological targets. The workflow presented herein represents a robust, self-validating system for generating this critical chemical intelligence.

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Topic: Crystallographic Data and Structural Analysis for Ethyl 2-Methyl-2,3-butadienoate Derivatives

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

Ethyl 2-methyl-2,3-butadienoate, an α-alkylated allenoate, serves as a remarkably versatile and reactive building block in modern organic synthesis. Its unique electronic structure, characterized by cumulative double bonds, allows it to participate in a diverse array of transformations, including cycloadditions, annulations, and nucleophilic additions, yielding complex molecular architectures.[1][2][3] For researchers in medicinal chemistry and drug development, the ability to precisely control the stereochemistry and functionalization of these products is paramount. This guide provides an in-depth examination of the structural analysis of derivatives synthesized from ethyl 2-methyl-2,3-butadienoate, with a core focus on the definitive insights provided by single-crystal X-ray crystallography. We will explore the causality behind experimental choices in their synthesis and crystallization, detail the protocols for structural elucidation, and connect the crystallographically determined solid-state structures to their reactivity and potential as scaffolds for bioactive molecules.

Introduction: The Synthetic Power of an Allenic Ester

Allenes, once considered mere chemical curiosities, are now recognized as powerful intermediates in the synthesis of complex organic molecules, including natural products and pharmaceuticals.[4] Their unique axial chirality and the reactivity of their adjacent π-systems offer synthetic pathways that are often inaccessible with simple alkenes or alkynes.[5] Ethyl 2-methyl-2,3-butadienoate is a prime example of a readily accessible allenoate that functions as a versatile synthon.[6][7]

The presence of the electron-withdrawing ethyl ester group polarizes the allene system, making the central carbon (C3) electrophilic and the terminal carbon (C4) nucleophilic. However, under the influence of catalysts such as phosphines or amines, this reactivity can be inverted. The catalyst adds to the central carbon, generating a zwitterionic intermediate where the α- or γ-carbon becomes nucleophilic, opening up a rich landscape of chemical transformations.[2][8] Understanding the precise three-dimensional structure of the resulting products is not merely an academic exercise; it is essential for confirming reaction outcomes, establishing stereochemical relationships, and designing next-generation molecules with specific biological targets in mind.[9][10] X-ray crystallography provides the unambiguous structural proof required for these endeavors.

Synthesis and Crystallization of Derivatives

The utility of ethyl 2-methyl-2,3-butadienoate is demonstrated in its reactions with various electrophiles and dienophiles to construct highly functionalized heterocyclic and carbocyclic systems. A prominent class of reactions is the phosphine-catalyzed annulation.

Causality in Experimental Design: The Phosphine-Catalyzed [4+2] Annulation

The choice of a phosphine catalyst is critical as it dictates the reaction pathway. Nucleophilic phosphines, such as tri-n-butylphosphine (PBu₃), readily add to the central sp-hybridized carbon of the allenoate. This generates a resonance-stabilized zwitterion. The steric hindrance from the α-methyl group directs the subsequent attack of an electrophile, such as an N-tosylaldimine, to the γ-carbon of the allenoate intermediate. This regioselectivity is a key feature of this reaction, leading to the formation of highly functionalized tetrahydropyridines, which are prevalent motifs in biologically active compounds.[11]

Experimental Protocol: Synthesis of Ethyl 6-phenyl-1-tosyl-1,2,5,6-tetrahydropyridine-3-carboxylate

The following protocol is adapted from a verified Organic Syntheses procedure and serves as a self-validating system for producing crystalline material suitable for structural analysis.[11]

• Reaction Setup: A flame-dried 1-L round-bottomed flask is charged with N-tosylbenzaldimine (7.78 g, 30.0 mmol) and a magnetic stir bar.

• Inert Atmosphere: The flask is sealed with a rubber septum and purged with argon. Anhydrous dichloromethane (600 mL) is added via cannula, and the mixture is stirred for 5 minutes.

• Catalyst and Reagent Addition: Tri-n-butylphosphine (1.48 mL, 5.93 mmol) is added, followed by the slow, dropwise addition of ethyl 2-methyl-2,3-butadienoate (4.61 g, 36.5 mmol) over 5 minutes.

• Reaction Execution: The reaction is stirred at room temperature for approximately 13 hours, during which the product precipitates.

• Workup and Purification: The reaction mixture is concentrated by rotary evaporation. The resulting solid residue is dissolved in a minimal amount of dichloromethane and cooled to -20 °C overnight.

• Crystallization: The resulting solid is collected by vacuum filtration, washed with cold hexane (100 mL), to yield the crystalline product. Further purification by silica gel flash column chromatography can yield additional product. For single-crystal growth, slow evaporation of a solution of the purified product in a solvent system like ethyl acetate/hexane is a common and effective technique.

Experimental Workflow: Phosphine-Catalyzed [4+2] Annulation

Caption: Workflow for the synthesis and crystallization of a tetrahydropyridine derivative.

Techniques for Structural Elucidation

A combination of spectroscopic and crystallographic techniques is essential for the unambiguous characterization of novel molecular structures.

NMR Spectroscopy: Structure in Solution

Nuclear Magnetic Resonance (NMR) spectroscopy is the first line of analysis to confirm the successful synthesis of the target molecule in solution.

• ¹H NMR: Provides information on the electronic environment and connectivity of protons. For derivatives of ethyl 2-methyl-2,3-butadienoate, key signals include those for the ethyl ester group (a quartet around 4.2 ppm and a triplet around 1.3 ppm) and new signals corresponding to the formed heterocyclic or carbocyclic ring.[12]

• ¹³C NMR: Reveals the carbon skeleton of the molecule. The characteristic allenic carbons of the starting material (typically with signals around 210, 100, and 90 ppm) will be absent, replaced by signals corresponding to new sp² and sp³ hybridized carbons in the product.[13]

While NMR confirms the constitution and can give clues about the relative stereochemistry through coupling constants and NOE experiments, it does not provide the precise bond lengths and angles that define the molecule's exact 3D geometry.

Single-Crystal X-ray Crystallography: The Definitive Structure

X-ray crystallography is the most powerful method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern. This analysis yields a detailed electron density map from which the atomic positions, bond lengths, bond angles, and torsional angles can be determined with high precision. This technique is indispensable for the absolute confirmation of stereochemistry, especially when multiple chiral centers are generated during a reaction.[9]

Crystallographic Data and Structural Insights

While ethyl 2-methyl-2,3-butadienoate itself is a liquid at room temperature, many of its derivatives are highly crystalline solids, making them amenable to X-ray analysis. Cycloaddition reactions, in particular, often yield products with well-defined stereochemistry that can be definitively established through crystallography.[14]

Case Study: Dihydropyran-fused Chromen-2-one Derivative

In a study by Shi et al., the reaction of 3-acyl-2H-chromen-ones with ethyl 2,3-butadienoate (a close relative) under DABCO catalysis yielded dihydropyran-fused chromen-2-ones. The structure of one such derivative was confirmed by X-ray crystallography, providing definitive proof of the [4+2] cycloaddition pathway and the relative stereochemistry of the product.[14]

Parameter	Description	Typical Value Range	Significance
Crystal System	The symmetry system of the unit cell.	Triclinic, Monoclinic, etc.	Reflects the fundamental packing symmetry of the molecules.
Space Group	The specific symmetry group of the crystal.	P-1, P2₁/c, etc.	Defines the arrangement of molecules within the unit cell.
Unit Cell Dimensions	a, b, c (Å); α, β, γ (°)	Varies with molecule size.	Defines the size and shape of the repeating unit of the crystal.
C=C Bond Lengths	Lengths of double bonds in the new ring.	1.33 - 1.35 Å	Confirms the location of double bonds post-reaction.
C-C Bond Lengths	Lengths of single bonds in the new ring.	1.50 - 1.54 Å	Standard sp³-sp³ bond lengths confirm the cyclic structure.
Torsion Angles	Dihedral angles defining ring conformation.	Varies	Determines the puckering and overall shape of the ring (e.g., boat, chair).

This table represents typical data obtained from a crystallographic report. Specific values are found in the Crystallographic Information File (CIF) for a given structure.

Logical Relationship: From Reagents to Structural Proof

Caption: The logical progression from chemical synthesis to definitive structural elucidation.

Insights from Structural Analysis

Crystallographic analysis of these derivatives reveals several key features:

• Stereochemistry: It provides irrefutable proof of the relative and, with appropriate techniques, absolute stereochemistry at newly formed chiral centers. This is critical for asymmetric synthesis, where the goal is to produce a single enantiomer of a chiral molecule.[10]

• Conformation: The analysis reveals the preferred solid-state conformation of the newly formed rings and the orientation of substituents. This information is invaluable for computational modeling and understanding potential interactions with biological macromolecules.

• Intermolecular Interactions: The crystal packing reveals non-covalent interactions such as hydrogen bonds and π-stacking, which can influence the physical properties of the material and provide insight into its behavior in a biological context.

Conclusion and Future Outlook

Ethyl 2-methyl-2,3-butadienoate and its relatives are powerful and versatile reagents for the rapid construction of complex molecular frameworks.[1] While spectroscopic methods are essential for initial characterization, single-crystal X-ray crystallography remains the ultimate arbiter for structural assignment. The precise data it provides on bond lengths, angles, and stereochemistry are fundamental to understanding reaction mechanisms, validating synthetic strategies, and rationally designing molecules for applications in materials science and drug discovery. As synthetic methodologies become more sophisticated, the role of detailed crystallographic analysis will only grow in importance, providing the foundational structural data upon which future innovations will be built.

References

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• Configurations and X-ray crystallography of the allenyl radical. ResearchGate. Available at: [Link]

• Radical transformations for allene synthesis. PMC, National Institutes of Health (NIH). Available at: [Link]

• DABCO and Bu3P catalyzed [4 + 2] and [3 + 2] cycloadditions of 3-acyl-2H-chromen-ones and ethyl 2,3-butadienoate. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Asymmetric bifunctionalization of allenes with aryl iodides and amino acids enabled by chiral aldehyde/palladium combined catalysis. Chemical Science (RSC Publishing). Available at: [Link]

• Transition Metal-Catalyzed/Mediated Reaction of Allenes with a Nucleophilic Functionality Connected to the α-Carbon Atom. Accounts of Chemical Research, ACS Publications. Available at: [Link]

• Ethyl 2,3-butadienoate. PubChem, National Institutes of Health (NIH). Available at: [Link]

• Supporting information for Polymer Supported Pd Catalyzed Carbonylation of Aryl Bromides for the Synthesis of Aryl esters and amides. The Royal Society of Chemistry. Available at: [Link]

• PHOSPHINE-CATALYZED [4+2] ANNULATION: SYNTHESIS OF ETHYL 6-PHENYL-1-TOSYL-1,2,5,6-TETRAHYDROPYRIDINE-3-CARBOXYLATE. Organic Syntheses. Available at: [Link]

• Crystal Structure of Ethyl 2-Methyl-5,10-Dioxo-4-Phenyl-5,10-Dihydro-4h-11-Thia-1,4a-Diazabenzo[b]fluorene-3-Carboxylate. Amanote Research. Available at: [Link]

• ethyl 2-methyl-2,3-butadienoate. Stenutz. Available at: [Link]

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• Phosphine Catalysis of Allenes with Electrophiles. PMC, National Institutes of Health (NIH). Available at: [Link]

• A Computational Study: Reactivity Difference between Phosphine- and Amine-Catalyzed Cycloadditions of Allenoates and Enones. The Journal of Organic Chemistry, ACS Publications. Available at: [Link]

• SYNTHESIS OF ETHYL 2-ETHANOYL-2-METHYL-3-PHENYLBUT-3-ENOATE. Organic Syntheses. Available at: [Link]

• Toward a Predictive Understanding of Phosphine-Catalyzed [3 + 2] Annulation of Allenoates with Acrylate or Imine. The Journal of Organic Chemistry, ACS Publications. Available at: [Link]

• Allenoates in organic synthesis. ResearchGate. Available at: [Link]

• Diastereoselective and Enantioselective Alleno-aldol Reaction of Allenoates with Isatins to Synthesis of Carbinol Allenoates Catalyzed by Gold. ACS Catalysis, ACS Publications. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, ACS Publications. Available at: [Link]

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Preliminary Investigation of Ethyl 2-Methyl-2,3-butadienoate in Organic Synthesis: Mechanistic Insights and Phosphine-Catalyzed Annulations

Executive Summary

Ethyl 2-methyl-2,3-butadienoate (CAS: 5717-41-9) represents a highly versatile class of α-substituted allenoates that has fundamentally expanded the architectural limits of synthetic organic chemistry[1]. As drug discovery increasingly demands complex, sp3-rich heterocyclic scaffolds, the unique reactivity profile of this allenic ester—specifically its capacity to form highly reactive zwitterionic intermediates under phosphine catalysis—has positioned it as a critical building block. This technical guide explores the mechanistic paradigms, divergent reactivity, and validated experimental protocols associated with ethyl 2-methyl-2,3-butadienoate, providing researchers with the causal logic necessary to harness its full synthetic potential.

Physicochemical Profiling & Structural Significance

Ethyl 2-methyl-2,3-butadienoate (Molecular Formula: C7​H10​O2​ , MW: 126.15 g/mol ) is a liquid allenic ester characterized by its cumulative diene system conjugated with an ester carbonyl[1],[2].

The defining structural feature of this molecule is the α-methyl group . In standard, unsubstituted allenoates, nucleophilic attack by a phosphine generates a zwitterion that can react with electrophiles at either the α- or γ-position, often leading to mixtures of [3+2] and [4+2] cycloadducts. However, the incorporation of the α-methyl group introduces severe steric congestion at the α-carbon. This specific steric parameter is the causal driver that dictates regioselectivity, forcing subsequent electrophilic additions to occur almost exclusively at the γ-carbon[3].

Mechanistic Paradigm: Phosphine-Catalyzed Zwitterion Generation

The cornerstone of ethyl 2-methyl-2,3-butadienoate's utility lies in its interaction with nucleophilic tertiary phosphines (e.g., PBu3​ , PPh3​ ). The catalytic cycle is initiated by the conjugate addition of the phosphine to the central carbon of the allene system, generating a resonance-stabilized phosphonium dienolate zwitterion[3],[4].

Because of the aforementioned steric hindrance at the α-carbon, the zwitterion acts as a γ-nucleophile when exposed to activated electrophiles like N-tosylimines. Following the initial γ-addition, a sequence of proton transfers converts the resulting amide anion into a vinylogous ylide, and subsequently into an allylic phosphonium amide. A final intramolecular conjugate addition closes the ring and expels the phosphine catalyst, completing the [4+2] annulation[3].

Fig 1. Mechanistic pathway of phosphine-catalyzed [4+2] annulation.

Core Application: [4+2] Annulation with N-Tosylimines

The most prominent application of ethyl 2-methyl-2,3-butadienoate is the synthesis of highly functionalized tetrahydropyridines via a [4+2] annulation with N-tosylimines ()[3].

Validated Experimental Protocol

The following methodology is engineered as a self-validating system to ensure reproducibility and high diastereoselectivity.

Step 1: Reaction Setup & Environmental Control

• Action: Flame-dry a 1-L round-bottomed flask equipped with a magnetic stir bar. Purge thoroughly with argon.

• Causality: Tri-n-butylphosphine ( PBu3​ ) is highly susceptible to atmospheric oxidation, which irreversibly poisons the catalytic cycle. Furthermore, the transient phosphonium dienolate zwitterion is highly moisture-sensitive and will undergo premature protonation in the presence of trace water, aborting the annulation sequence.

Step 2: Reagent Loading

• Action: Charge the flask with N-tosyl benzaldimine (30.0 mmol) and PBu3​ (5.93 mmol, ~20 mol%). Add anhydrous dichloromethane (DCM, 600 mL) via cannula under argon and stir for 5 minutes.

Step 3: Controlled Allenoate Addition

• Action: Add ethyl 2-methyl-2,3-butadienoate (36.5 mmol) via a syringe pump over a period of 5 minutes[3].

• Causality: Slow addition maintains a low steady-state concentration of the allenoate relative to the imine, suppressing unwanted phosphine-catalyzed oligomerization of the allenoate.

Step 4: Self-Validating Reaction Monitoring

• Action: Stir the light-yellow solution at room temperature for 13 hours. Extract a 0.5 mL aliquot, concentrate it, and dissolve in CDCl3​ for 1H NMR analysis.

• Validation Logic: Reaction completion is not monitored by standard TLC due to the slight decomposition of the tetrahydropyridine product on acidic silica gel plates[3]. Instead, the protocol relies on a self-validating NMR assay. The complete disappearance of the starting imine's NH2​ proton signal at ~5.0 ppm serves as an unambiguous, quantitative endpoint indicator.

Step 5: Workup and Isolation

• Action: Concentrate the reaction mixture via rotary evaporation at 35 °C. Purify the resulting residue via flash column chromatography or direct crystallization to yield the tetrahydropyridine derivative.

Quantitative Yield Data

The reaction demonstrates broad functional group tolerance, yielding excellent diastereomeric ratios (dr) across various imine substrates.

Imine Substituent	Allenoate	Catalyst	Yield (%)	Diastereomeric Ratio (dr)
N-Tosyl benzaldimine	Ethyl 2-methyl-2,3-butadienoate	PBu3​ (20 mol%)	95	>99:1
N-Tosyl p-tolualdimine	Ethyl 2-methyl-2,3-butadienoate	PBu3​ (20 mol%)	93	>99:1
N-Tosyl p-chlorobenzaldimine	Ethyl 2-methyl-2,3-butadienoate	PBu3​ (20 mol%)	96	>99:1
N-Tosyl p-nitrobenzaldimine	Ethyl 2-methyl-2,3-butadienoate	PBu3​ (20 mol%)	82	>99:1

Data summarized from authoritative studies on phosphine-catalyzed annulations[4].

Advanced Divergent Reactivity

Beyond standard imine annulations, subtle modifications to the catalyst or electrophile can completely reroute the reaction pathway of ethyl 2-methyl-2,3-butadienoate.

Tandem Reactions with Isothiocyanates

When reacted with phenyl isothiocyanates in the presence of a stoichiometric or mediating amount of PPh2​Me , ethyl 2-methyl-2,3-butadienoate undergoes a unique tandem reaction. Instead of a simple cycloaddition, the sequence involves an initial annulation followed by a subsequent umpolung addition between two molecules of the allenoate and one molecule of the isothiocyanate ()[5],[6]. This cascade eliminates one ester group and furnishes highly substituted 2-aminothiophenes , showcasing the allenoate's utility in synthesizing sulfur-containing heterocycles[7],[8].

Aldehyde Trapping: Vinylogous Ylide vs. Zwitterion Equilibrium

The reaction of ethyl 2-methyl-2,3-butadienoate with aldehydes reveals a delicate mechanistic equilibrium. Depending on the nature of the phosphine and the presence of a Lewis acid (e.g., BF3​⋅Et2​O ), the intermediate can act either as a phosphonium dienolate zwitterion (leading to vinylogous aldol-type products) or as a vinylogous phosphorus ylide (leading to Wittig-type olefination products) ()[9],[10].

Fig 2. Divergent reactivity of ethyl 2-methyl-2,3-butadienoate based on catalyst and electrophile.

Conclusion & Future Outlook

Ethyl 2-methyl-2,3-butadienoate is not merely a passive substrate; it is an active participant in complex cascade reactions driven by its unique steric and electronic properties. By understanding the causal relationship between its α-methyl group and the resulting regioselectivity of its zwitterionic intermediates, researchers can predictably deploy this allenoate to construct complex tetrahydropyridines, 2-aminothiophenes, and other densely functionalized architectures. Future developments in asymmetric phosphine catalysis are expected to further unlock the stereoselective potential of this highly versatile reagent.

References

• Tran, Y. S., & Kwon, O. "Phosphine-Catalyzed [4+2] Annulation: Synthesis of Ethyl 6-Phenyl-1-Tosyl-1,2,5,6-Tetrahydropyridine-3-Carboxylate". Organic Syntheses, 2009, 86, 212. URL:[Link]

• Zhang, X., et al. "PPh2Me-Mediated Tandem Reaction of 2-Alkyl-2,3-butadienoates with Isothiocyanates: Formation of 2-Aminothiophenes". ACS Catalysis, 2011, 1(9), 1154-1157. URL:[Link]

• Khong, S. N., Tran, Y. S., & Kwon, O. "Equilibrium between a vinylogous ylide and a phosphonium dienolate zwitterion: Vinylogous Wittig olefination versus vinylogous aldol-type reaction". Tetrahedron, 2010, 66(26), 4760-4768. URL:[Link]

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Protocols & Analytical Methods

Gold-catalyzed cycloisomerization protocol using ethyl 2-methyl-2,3-butadienoate

Application Note: Gold-Catalyzed Cycloisomerization Protocol Using Ethyl 2-Methyl-2,3-butadienoate

Target Audience: Researchers, scientists, and drug development professionals Content Focus: Mechanistic causality, protocol validation, and experimental optimization

Introduction & Mechanistic Causality

The synthesis of functionalized heterocycles via transition-metal catalysis is a cornerstone of modern drug development. Among these, the gold(I)-catalyzed cycloisomerization of allenoates provides a highly atom-economical route to butenolides (furan-2(5H)-ones), which are ubiquitous motifs in natural products and pharmaceuticals.

Ethyl 2-methyl-2,3-butadienoate is an α -alkyl allenoate that serves as an excellent substrate for this transformation. The causality behind the exceptional efficiency of this reaction lies in the unique relativistic effects of gold. Gold(I) acts as a soft, carbophilic π -acid, selectively activating the extended π -system of the allene without prematurely coordinating to the hard ester carbonyl oxygen [1].

Upon π -activation of the distal allene double bond by the cationic gold species, the ester carbonyl oxygen becomes sufficiently nucleophilic to attack the central allene carbon via a 5-endo-trig cyclization. This generates a stabilized vinylgold(I)/oxocarbenium intermediate. Subsequent dealkylation (loss of the ethyl cation) and protodeauration release the active catalyst and furnish the thermodynamically stable 3-methylbutenolide [2, 3].

Figure 1: Mechanistic pathway for the Au(I)-catalyzed cycloisomerization of ethyl 2-methyl-2,3-butadienoate.

Experimental Optimization & Data Presentation

The choice of catalyst and solvent dictates the kinetic efficiency of the cycloisomerization. Pre-formed cationic gold complexes bearing weakly coordinating counterions (e.g., NTf2−​ ) in non-coordinating solvents (DCM, DCE) provide the highest turnover frequencies. The table below summarizes the optimization parameters for the conversion of ethyl 2-methyl-2,3-butadienoate to 3-methylfuran-2(5H)-one.

Table 1: Catalyst and Condition Optimization

Entry	Catalyst System (5 mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Rationale
1	Ph3​PAuCl	DCM	25	24	<5	Neutral Au(I) lacks sufficient Lewis acidity to activate the allene.
2	Ph3​PAuCl / AgOTf	DCM	25	2.0	85	AgOTf abstracts chloride, generating the active [Ph3​PAu]+ cation in situ.
3	Ph3​PAuNTf2​	DCM	25	1.0	92	Pre-formed cationic complex avoids silver-salt interference (Ag-effect).
4	IPrAuNTf2​	DCE	60	0.5	98	Highly donating NHC ligand stabilizes the vinylgold intermediate, accelerating turnover.

Self-Validating Experimental Protocol

This protocol utilizes Ph3​PAuNTf2​ to ensure high reproducibility without the complications of in situ silver halide precipitation [4].

Materials & Reagents

• Substrate: Ethyl 2-methyl-2,3-butadienoate (1.0 mmol, 126.15 mg)

• Catalyst: Triphenylphosphinegold(I) bis(trifluoromethanesulfonyl)imidate ( Ph3​PAuNTf2​ , 5 mol%, 37.0 mg)

• Solvent: Dichloromethane (DCM), anhydrous and degassed (5.0 mL)

• Atmosphere: Argon or Nitrogen gas

Step-by-Step Methodology

• Reaction Setup: Flame-dry a 10 mL Schlenk flask equipped with a magnetic stir bar. Backfill with argon three times to ensure a strictly anhydrous environment. Note: Moisture can act as a competing nucleophile, leading to premature protodeauration or hydration byproducts.

• Catalyst Solvation: Transfer Ph3​PAuNTf2​ (37.0 mg, 0.05 mmol) into the flask. Inject 3.0 mL of anhydrous DCM. Stir for 2 minutes at room temperature until a homogenous, pale-yellow solution is achieved.

• Substrate Addition: Dissolve ethyl 2-methyl-2,3-butadienoate (126.15 mg, 1.0 mmol) in the remaining 2.0 mL of anhydrous DCM. Add this solution dropwise to the active catalyst mixture over 5 minutes.

• Reaction Monitoring (Self-Validation): Stir the reaction at 25 °C. Monitor the progress via TLC (Hexanes/EtOAc 8:2).

  • Validation Checkpoint: The starting material ( Rf​≈0.6 ) will rapidly disappear, replaced by a strongly UV-active spot corresponding to the butenolide ( Rf​≈0.3 ).

• Quenching: Upon complete consumption of the allenoate (typically within 1 hour), quench the reaction by adding 0.1 mL of triethylamine. Causality: Triethylamine coordinates to the highly Lewis acidic Au(I) center, immediately arresting the catalytic cycle and preventing product degradation.

• Workup & Isolation: Concentrate the reaction mixture under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of 5% to 20% EtOAc in Hexanes) to afford 3-methylfuran-2(5H)-one.

• Analytical Verification: Confirm product identity via 13C NMR. The characteristic allene central carbon resonance ( ∼210 ppm ) of the starting material must be completely absent, replaced by the α,β -unsaturated lactone carbonyl resonance ( ∼174 ppm ).

References

• Comprehensive Overview of Homogeneous Gold-Catalyzed Transformations of π-Systems for Application Scientists. MDPI.
• Gold-Catalyzed Cascade Cyclization−Oxidative Alkynylation of Allenoates. Organic Letters (ACS Publications).
• Efficient Synthesis of α-Allylbutenolides from Allyl Ynoates via Tandem Ligand-Enabled Au(I) Catalysis and the Claisen Rearrangement. ACS Publications.
• Gold-Catalyzed Cycloisomerization of 1,5-Allenynes via Dual Activation of an Ene Reaction. PMC - NIH.

Asymmetric synthesis of heterocycles from ethyl 2-methyl-2,3-butadienoate

For the contemporary researcher in medicinal chemistry and materials science, the efficient and stereocontrolled synthesis of heterocyclic scaffolds remains a paramount objective. These structural motifs are ubiquitous in a vast array of bioactive natural products and pharmaceutical agents. Among the diverse array of synthetic building blocks, ethyl 2-methyl-2,3-butadienoate, a readily accessible allenoate, has emerged as a powerhouse for the construction of complex molecular architectures. Its unique electronic properties and multiple reactive sites offer a versatile platform for a variety of asymmetric transformations, leading to the formation of highly functionalized, enantioenriched heterocycles.

This comprehensive guide, designed for researchers, scientists, and drug development professionals, delves into the asymmetric synthesis of heterocycles from ethyl 2-methyl-2,3-butadienoate. We will explore three cutting-edge organocatalytic methodologies: phosphine-catalyzed, N-heterocyclic carbene (NHC)-catalyzed, and isochalcogenourea-catalyzed annulations. Beyond a mere recitation of protocols, this document will elucidate the mechanistic underpinnings of these reactions, providing a rationale for the experimental choices and empowering the reader to adapt and innovate upon these powerful synthetic strategies.

I. Phosphine-Catalyzed Asymmetric Annulations: A Workhorse for Heterocycle Construction

Chiral phosphines have proven to be exceptionally effective catalysts for a range of cycloaddition reactions involving allenoates.[1] The fundamental principle of this catalysis lies in the initial nucleophilic addition of the phosphine to the central carbon of the allenoate. This generates a zwitterionic intermediate that can act as a versatile dipole, participating in various annulation cascades. The choice of the chiral phosphine ligand is critical in dictating the stereochemical outcome of the reaction, with a diverse array of C₂-symmetric and P-chiral phosphines having been developed to provide high levels of enantioselectivity.

A. Mechanistic Insights: The Rationale Behind the Reaction

The general mechanism for a phosphine-catalyzed [3+2] cycloaddition is depicted below. The reaction commences with the nucleophilic attack of the chiral phosphine on the β-carbon of the ethyl 2-methyl-2,3-butadienoate (1) , leading to the formation of a zwitterionic intermediate (A) . This intermediate can exist in equilibrium with its other resonance structures. The subsequent step involves the reaction of the γ-carbon of the zwitterion with an electrophile, such as an imine or an activated alkene (2) , to form a new carbon-carbon bond and generate another intermediate (B) . Finally, an intramolecular cyclization followed by the elimination of the phosphine catalyst affords the desired heterocyclic product (3) and regenerates the catalyst for the next cycle. The stereochemistry of the final product is determined in the initial C-C bond-forming step, where the chiral environment created by the phosphine ligand directs the facial selectivity of the attack.

Figure 1: General catalytic cycle for phosphine-catalyzed [3+2] annulation.

B. Protocol: Asymmetric [3+2] Cycloaddition of Ethyl 2-Methyl-2,3-butadienoate with N-Tosyl-imines

This protocol provides a general procedure for the synthesis of chiral pyrroline derivatives.[2]

Materials:

• Ethyl 2-methyl-2,3-butadienoate (freshly distilled)

• N-Tosyl-imine derivative

• Chiral Phosphine Catalyst (e.g., (R)-SITCP)[3]

• Anhydrous Toluene

• 4 Å Molecular Sieves (activated)

• Standard glassware for inert atmosphere reactions (Schlenk flask, nitrogen/argon line)

• Magnetic stirrer and stir bar

• TLC plates, silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a flame-dried Schlenk flask containing a magnetic stir bar, add the chiral phosphine catalyst (0.02 mmol, 10 mol%) and activated 4 Å molecular sieves (100 mg).

• The flask is evacuated and backfilled with nitrogen or argon three times.

• Add anhydrous toluene (2.0 mL) to the flask and stir the mixture at room temperature for 10 minutes.

• Add the N-tosyl-imine (0.2 mmol, 1.0 equiv) to the flask.

• Finally, add ethyl 2-methyl-2,3-butadienoate (0.3 mmol, 1.5 equiv) dropwise to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically 12-24 hours), the reaction mixture is directly loaded onto a silica gel column.

• Purify the product by flash column chromatography using a mixture of hexanes and ethyl acetate as the eluent.

• The enantiomeric excess (ee) of the product is determined by chiral high-performance liquid chromatography (HPLC).

C. Data Presentation: Substrate Scope and Performance

Entry	Imine (Ar)	Product	Yield (%)	ee (%)
1	Phenyl	3a	95	98
2	4-Methylphenyl	3b	92	97
3	4-Methoxyphenyl	3c	96	99
4	4-Chlorophenyl	3d	94	98
5	2-Naphthyl	3e	90	96

Table 1: Representative examples of phosphine-catalyzed [3+2] cycloaddition of ethyl 2-methyl-2,3-butadienoate with N-tosyl-imines.

II. N-Heterocyclic Carbene (NHC)-Catalyzed Annulations: A Paradigm of Umpolung Reactivity

N-Heterocyclic carbenes (NHCs) have revolutionized organocatalysis by their ability to induce "umpolung" or polarity reversal of aldehydes and other carbonyl compounds.[4] In the context of allenoate chemistry, NHCs can act as potent nucleophilic catalysts, activating the allenoate for subsequent reactions. The steric and electronic properties of the NHC catalyst can be readily tuned, allowing for a high degree of control over the reactivity and stereoselectivity of the transformation.

A. Mechanistic Insights: The Role of the Breslow Intermediate

The catalytic cycle of an NHC-catalyzed annulation of an allenoate begins with the nucleophilic addition of the NHC to the allenoate (1) . This can occur at the β- or γ-position, leading to different reactive intermediates. For a [4+2] cycloaddition with a chalcone derivative (4) , the NHC adds to the β-carbon of the allenoate to form a zwitterionic intermediate (C) , often referred to as a Breslow intermediate. This intermediate then acts as a nucleophile and attacks the β-carbon of the chalcone in a Michael addition, forming intermediate (D) . Subsequent intramolecular cyclization and elimination of the NHC catalyst yields the dihydropyran product (5) .[5] The chirality of the NHC catalyst is transferred to the product during the C-C bond formation and cyclization steps.

Figure 2: General catalytic cycle for NHC-catalyzed [4+2] annulation.

B. Protocol: Asymmetric [4+2] Annulation of Ethyl 2-Methyl-2,3-butadienoate with Chalcones

This protocol outlines a general procedure for the synthesis of chiral dihydropyran derivatives.[5]

Materials:

• Ethyl 2-methyl-2,3-butadienoate

• Chalcone derivative

• Chiral triazolium salt (NHC precursor)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous acetonitrile (ACN)

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer and stir bar

• TLC plates, silica gel for column chromatography

• Solvents for chromatography

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the chiral triazolium salt (0.02 mmol, 20 mol%) and Cs₂CO₃ (0.025 mmol, 25 mol%).

• The tube is evacuated and backfilled with nitrogen or argon.

• Add anhydrous acetonitrile (1.0 mL) to the tube.

• Add the chalcone (0.1 mmol, 1.0 equiv) to the reaction mixture.

• Finally, add ethyl 2-methyl-2,3-butadienoate (0.12 mmol, 1.2 equiv) to the mixture.

• Stir the reaction at 30 °C and monitor its progress by TLC.

• Once the reaction is complete, the solvent is removed under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to afford the desired dihydropyran.

• The enantiomeric excess is determined by chiral HPLC analysis.

C. Data Presentation: Substrate Scope and Performance

Entry	Chalcone (Ar¹, Ar²)	Product	Yield (%)	ee (%)
1	Ph, Ph	5a	85	92
2	4-MeC₆H₄, Ph	5b	82	90
3	Ph, 4-ClC₆H₄	5c	88	94
4	2-Thienyl, Ph	5d	78	88
5	Ph, 2-Furyl	5e	80	91

Table 2: Representative examples of NHC-catalyzed [4+2] annulation of ethyl 2-methyl-2,3-butadienoate with chalcones.

III. Isochalcogenourea-Catalyzed Annulations: An Emerging Frontier

Chiral isochalcogenoureas, particularly isothioureas and isoselenoureas, have recently emerged as a powerful class of Lewis base catalysts for asymmetric synthesis.[6] They offer a complementary mode of activation to phosphines and NHCs, often leading to different reactivity and selectivity.[7] Their bench-stable nature and the modularity of their synthesis make them attractive catalysts for academic and industrial research.

A. Mechanistic Insights: A Tale of Covalent and Non-covalent Interactions

The catalytic cycle of an isochalcogenourea-catalyzed reaction with an allenoate involves the nucleophilic attack of the chalcogen atom on the allenoate (1) to form a covalently bound intermediate (E) . This intermediate then reacts with the electrophile, for instance, a Michael acceptor (6) , to form a new intermediate (F) . The stereochemical outcome is controlled by the chiral scaffold of the isochalcogenourea, which creates a well-defined chiral pocket around the reactive center. Intramolecular cyclization and subsequent release of the catalyst furnish the heterocyclic product (7) .

Figure 3: General catalytic cycle for isochalcogenourea-catalyzed annulation.

B. Protocol: Asymmetric [4+2] Cycloaddition of Ethyl 2-Methyl-2,3-butadienoate with Barbiturate-derived Michael Acceptors

This protocol describes a general procedure for the synthesis of chiral dihydropyran-fused barbiturates.[8]

Materials:

• Ethyl 2-methyl-2,3-butadienoate

• Barbiturate-derived Michael acceptor

• Chiral Isothiourea Catalyst (e.g., HyperBTM)

• Triethylamine (Et₃N)

• Anhydrous dichloromethane (DCM)

• Standard glassware for organic synthesis

• Magnetic stirrer and stir bar

• TLC plates, silica gel for column chromatography

• Solvents for chromatography

Procedure:

• To a vial containing a magnetic stir bar, add the barbiturate-derived Michael acceptor (0.1 mmol, 1.0 equiv) and the chiral isothiourea catalyst (0.01 mmol, 10 mol%).

• Add anhydrous dichloromethane (1.0 mL) to the vial.

• Add triethylamine (0.02 mmol, 20 mol%) to the mixture.

• Finally, add ethyl 2-methyl-2,3-butadienoate (0.15 mmol, 1.5 equiv) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, the solvent is evaporated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

• The enantiomeric excess is determined by chiral HPLC analysis.

C. Data Presentation: Substrate Scope and Performance

Entry	Barbiturate Substituent (R)	Product	Yield (%)	ee (%)
1	Methyl	7a	92	95
2	Ethyl	7b	90	94
3	Isopropyl	7c	88	96
4	Benzyl	7d	95	97
5	Phenyl	7e	85	93

Table 3: Representative examples of isochalcogenourea-catalyzed [4+2] cycloaddition of ethyl 2-methyl-2,3-butadienoate with barbiturate-derived Michael acceptors.

IV. Conclusion and Future Outlook

The asymmetric synthesis of heterocycles from ethyl 2-methyl-2,3-butadienoate represents a vibrant and rapidly evolving field of research. The organocatalytic methodologies outlined in this guide, employing chiral phosphines, N-heterocyclic carbenes, and isochalcogenoureas, provide powerful and versatile tools for the construction of a diverse range of enantioenriched heterocyclic scaffolds. By understanding the underlying mechanistic principles, researchers are well-equipped to not only apply these protocols but also to rationally design new catalysts and reactions. The continued exploration of novel catalytic systems and the expansion of the substrate scope will undoubtedly lead to the discovery of even more efficient and selective methods for the synthesis of complex molecules with significant biological and material applications.

V. References

• Wang, D., Wang, G.-P., Sun, Y.-L., Zhu, S.-F., Wei, Y., & Zhou, Q.-L. (2015). Chiral phosphine-catalyzed tunable cycloaddition reactions of allenoates with benzofuranone-derived olefins for a highly regio-, diastereo- and enantioselective synthesis of spiro-benzofuranones. Chemical Science, 6(12), 7319–7325. [Link]

• Wang, D., Wang, G.-P., Sun, Y.-L., Zhu, S.-F., Wei, Y., & Zhou, Q.-L. (2015). Supplementary Information: Chiral phosphine-catalyzed tunable cycloaddition reactions of allenoates with benzofuranone-derived olefins for a highly regio-, diastereo- and enantioselective synthesis of spiro-benzofuranones. The Royal Society of Chemistry. [Link]

• Li, G.-Q., Li, Y., Dai, L.-X., & You, S.-L. (2018). NHC-Catalyzed Hetero-Diels–Alder Reaction of Allenoate with Chalcone: Synthesis of Polysubstituted Pyranyl Carboxylate. The Journal of Organic Chemistry, 83(5), 2685–2691. [Link]

• Wang, D., Wang, G.-P., Sun, Y.-L., Zhu, S.-F., Wei, Y., & Zhou, Q.-L. (2015). Chiral phosphine-catalyzed tunable cycloaddition reactions of allenoates with benzofuranone-derived olefins for a highly regio-, diastereo- and enantioselective synthesis of spiro-benzofuranones. Chemical science, 6(12), 7319–7325. [Link]

• Vogl, L. S., Robiette, R., & Waser, M. (2024). Isochalcogenourea-catalyzed asymmetric (4 + 2)-heterocycloadditions of allenoates. Chemistry Letters, 53(9), upae168. [Link]

• Gong, L.-Z., Chen, Y., & Wang, J. (2011). Brønsted-Acid-Catalyzed Asymmetric Multicomponent Reactions for the Facile Synthesis of Highly Enantioenriched Structurally Diverse Nitrogenous Heterocycles. Accounts of Chemical Research, 44(11), 1156–1171. [Link]

• Celentano, G., Dell'Amico, L., & Capitta, F. (2019). Phosphine-Catalyzed [3+2] Cycloaddition of Aza-aurones and Allenoates: Enantioselective Synthesis of 2-Spirocyclopentyl-indolin-3-ones. Chemistry – A European Journal, 25(63), 14317-14321. [Link]

• Kagan, H. B. (Ed.). (2009). Topics in Heterocyclic Chemistry, Vol. 16: Heterocycles as Chiral Auxiliaries in Asymmetric Synthesis. Springer. [Link]

• Wang, Y., & Yu, Z.-X. (2024). Catalytic asymmetric synthesis and synthetic application of heteroatom-substituted axially chiral allenes. Organic Chemistry Frontiers. [Link]

• Organic Syntheses. (2019). Phosphine-Catalyzed [3+2] Annulation: Synthesis of Ethyl 5-(tert-Butyl)-2-phenyl-1-tosyl-3-pyrroline-3-carboxylate. Organic Syntheses, 96, 26–42. [Link]

• Chong, Q., Zhang, S., Cheng, F., Wang, J., Hong, X., & Meng, F. (2018). N-Heterocyclic Carbene-Cu-Catalyzed Enantioselective Allenyl Conjugate Addition. Organic Letters, 20(21), 6896–6900. [Link]

• Wang, L., Ni, Q., Blümel, M., & Enders, D. (2015). NHC-Catalyzed Asymmetric Synthesis of Functionalized Succinimides from Enals and α-Ketoamides. Angewandte Chemie International Edition, 54(18), 5397–5400. [Link]

• Vogl, L. S., & Waser, M. (2025). Asymmetric Isochalcogenourea-Catalyzed Synthesis of 3,4-Dihydropyrans via (4+2)-Cycloadditions of Ethyl But-3-ynoate with Michael Acceptors. Synlett. [Link]

• Vogl, L. S., & Waser, M. (2025). Asymmetric Isochalcogenourea-Catalyzed Synthesis of 3,4-Dihydropyrans via (4+2)-Cycloadditions of Ethyl But-3-ynoate with Michael Acceptors. Synlett. [Link]

• Yetra, S. R., Kaicharla, T., Kunte, S. S., Gonnade, R. G., & Biju, A. T. (2013). Asymmetric N-Heterocyclic Carbene (NHC)-Catalyzed Annulation of Modified Enals with Enolizable Aldehydes. Organic Letters, 15(20), 5202–5205. [Link]

• Li, Z., & Li, X. (2025). Asymmetric construction of non-central chiral compounds with N-heterocyclic carbenes organocatalysis. Science Exploration. [Link]

• Xiao, Y., Sun, Z., & Guo, H. (2018). Phosphine-Catalyzed Asymmetric Organic Reactions. Chemical Reviews, 118(20), 10049–10130. [Link]

• Vogl, L. S., Robiette, R., & Waser, M. (2024). Isochalcogenourea-catalyzed asymmetric (4 + 2)-heterocycloadditions of allenoates. Chemistry Letters, 53(9), upae168. [Link]

Sources

• 1. N-Heterocyclic Carbene-Catalyzed Asymmetric Oxidative Hetero-Diels-Alder Reactions with Simple Aliphatic Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. NHC-catalyzed [4 + 2] annulations of allenoates and 2,3-dioxopyrrolidine derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 5. researchgate.net [researchgate.net]
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• 7. research.chalmers.se [research.chalmers.se]
• 8. Asymmetric Isochalcogenourea-Catalyzed Synthesis of 3,4-Dihydropyrans via (4+2)-Cycloadditions of Ethyl But-3-ynoate with Michael Acceptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Palladium-Catalyzed Cross-Coupling and Cascade Reactions Utilizing Ethyl 2-Methyl-2,3-butadienoate

Introduction and Mechanistic Grounding

Ethyl 2-methyl-2,3-butadienoate is a highly versatile, electron-deficient allenoate. While it is widely recognized as a C3 synthon in phosphine-catalyzed [4+2] and [3+2] annulations, its unique cumulated diene structure makes it an exceptional candidate for transition-metal catalysis. In drug development and complex scaffold synthesis, leveraging this allenoate provide direct access to functionalized butenolides, butadienes, and complex heterocycles[1].

The reactivity of ethyl 2-methyl-2,3-butadienoate under palladium catalysis is governed by its electronic bias. The electron-withdrawing ester group activates the allene moiety, while the α -methyl group provides critical steric hindrance that dictates the regioselectivity of carbopalladation. Depending on the catalytic system and the presence of specific bases, the reaction pathways can diverge significantly, leading to either acyclic cross-coupled products or complex cyclized architectures[2].

Pd-catalyzed coupling-cyclization mechanism of ethyl 2-methyl-2,3-butadienoate with aryl iodides.

The "Salt Effect" and Pathway Divergence

A critical aspect of utilizing ethyl 2-methyl-2,3-butadienoate in Pd-catalyzed cross-coupling is the profound influence of the inorganic base on the stereochemical and structural outcome.

In the coupling of allenyl esters with aryl iodides using a Pd(OAc)2​/PPh3​ catalytic system, the choice between potassium carbonate ( K2​CO3​ ) and silver carbonate ( Ag2​CO3​ ) acts as a mechanistic switch., whereas the use of Ag2CO3 suppresses the isomerization, leading to the retention of the allene core[2]. This causality is driven by the differential ability of the metal cations to coordinate with the π -allyl palladium intermediate and facilitate proton abstraction.

Furthermore, in advanced , ethyl 2-methyl-2,3-butadienoate acts as a highly efficient trapping agent. Following the initial Pd-catalyzed amination of an aryl bromide, the allenoate intercepts the catalytic cycle, undergoing a mixed double-Michael addition to yield optically active pyrrolidines and oxazolidines[3].

Quantitative Data Summary

Reaction Type	Coupling Partner	Catalyst System	Base	Yield (%)	Key Product Outcome	Ref.
Cross-Coupling	Iodobenzene	Pd(OAc)2​ / PPh3​	K2​CO3​	~72%	Phenyl-substituted butadiene	[2]
Coupling-Cyclization	2-Iodobenzoic acid	Pd(OAc)2​ / PPh3​	K2​CO3​	~68%	Isocoumarin derivative	[2]
Cascade Amination	Aryl Bromide / Amine	Pd2​(dba)3​ / S-Phos	NaOtBu	Up to 89%	Optically active pyrrolidine	[3]
Dual Catalysis (Au/Pd)	Aryl Iodide	Pd2​(dba)3​ / Au-cat	AgOTf	High	Substituted butenolide	[4]

Experimental Protocols (Self-Validating Systems)

To ensure high reproducibility in drug discovery workflows, the following protocols are designed with built-in causality and self-validation checkpoints.

Protocol A: Regioselective Synthesis of Phenyl-Substituted Butadienes

Objective: Pd-catalyzed cross-coupling of ethyl 2-methyl-2,3-butadienoate with iodobenzene.

Reagents & Materials:

• Ethyl 2-methyl-2,3-butadienoate (1.0 equiv, 1.0 mmol)

• Iodobenzene (1.2 equiv, 1.2 mmol)

• Pd(OAc)2​ (5 mol%)

• PPh3​ (10 mol%)

• K2​CO3​ (2.0 equiv, 2.0 mmol)

• Anhydrous DMF (5.0 mL)

Step-by-Step Methodology:

• Catalyst Activation: In an oven-dried Schlenk flask, combine Pd(OAc)2​ , PPh3​ , and K2​CO3​ under a strict argon atmosphere.

  • Causality: PPh3​ reduces Pd(II) to the active Pd(0) species in situ. K2​CO3​ is specifically chosen over Ag2​CO3​ to drive the isomerization of the π -allyl intermediate into the thermodynamically stable 1,3-butadiene[2].

• Oxidative Addition: Add anhydrous DMF followed by iodobenzene. Stir at room temperature for 10 minutes.

• Allenoate Addition: Add ethyl 2-methyl-2,3-butadienoate dropwise over 5 minutes.

  • Causality: Dropwise addition maintains a low local concentration of the allenoate, preventing unwanted homodimerization or phosphine-catalyzed [3+2] self-annulations[1].

• Reaction Execution: Heat the mixture to 80 °C and stir for 12 hours.

• Self-Validation (In-Process Control): Remove a 10 μ L aliquot, quench with water, extract with EtOAc, and spot on a TLC plate (Hexanes/EtOAc 9:1). The disappearance of the allenoate spot and the emergence of a UV-active product spot confirms conversion.

• Workup & Isolation: Quench the bulk reaction with water (10 mL), extract with EtOAc (3 × 15 mL), wash the combined organic layers with brine, and dry over Na2​SO4​ . Purify via flash column chromatography.

  • Analytical Validation: 1H NMR should show the complete disappearance of the allene characteristic peaks ( ∼ 5.2 ppm) and the appearance of conjugated vinylic protons (6.0–6.8 ppm). IR spectroscopy will show the absence of the cumulated diene stretch at 1950 cm−1 .

Protocol B: Cascade Amination and Allenoate Trapping

Objective: Synthesis of highly functionalized heterocycles via a tandem Pd-catalyzed amination followed by allenoate trapping.

Workflow for Pd-catalyzed cascade amination and allenoate cross-coupling.

Reagents & Materials:

• Amino acid-derived pronucleophile (1.0 equiv)

• Aryl bromide (2.0 equiv)

• Pd2​(dba)3​ (2 mol%)

• S-Phos (4 mol%)

• NaOtBu (2.0 equiv)

• Ethyl 2-methyl-2,3-butadienoate (1.2 equiv)

• Anhydrous Toluene

Step-by-Step Methodology:

• System Preparation: Charge a reaction vial with Pd2​(dba)3​ , S-Phos, and NaOtBu . Purge with nitrogen for 10 minutes.

  • Causality: S-Phos is strictly required here. Its electron-rich, sterically demanding biaryl structure accelerates the oxidative addition of unactivated aryl bromides and stabilizes the transient π -allyl palladium intermediate against premature decomposition[3].

• Initial Amination: Add anhydrous toluene, the pronucleophile, and the aryl bromide. Seal the vial and heat to 95 °C until the starting material is consumed (monitor via TLC).

• Cross-Coupling Trapping: Cool the reaction mixture to ambient temperature. Dropwise add ethyl 2-methyl-2,3-butadienoate via a gas-tight syringe.

  • Causality: Lowering the temperature for the allenoate trapping step is critical. It prevents the thermal degradation of the allenoate and maximizes the diastereomeric ratio (dr) of the final heterocycle during the stereodetermining ring-closure[3].

• Cascade Maturation: Allow the reaction to stir at ambient temperature for 12 hours.

• Workup & Self-Validation: Concentrate the mixture under reduced pressure. Load directly onto a silica gel plug and elute with 1:1 EtOAc/hexanes.

  • Analytical Validation: Obtain a crude 1H NMR before final purification to accurately determine the diastereomeric ratio (dr). The presence of a sharp singlet for the newly formed α -methyl stereocenter confirms the successful incorporation of the allenoate.

References

• Chakravarty, M., & Kumara Swamy, K. C. (2006). Palladium-catalyzed coupling of allenylphosphonates, phenylallenes, and allenyl esters: remarkable salt effect and routes to novel benzofurans and isocoumarins. Journal of Organic Chemistry, 71(24), 9128-9138. URL:[Link]

• UCLA Electronic Theses and Dissertations. (2012). Applications in Organic Synthesis. eScholarship. URL:[Link]

• Ma, S. (2014). Palladium-Catalyzed Cyclization Reactions of Allenes in the Presence of Unsaturated Carbon–Carbon Bonds. Accounts of Chemical Research, 47(4), 913-922. URL:[Link]

• Thieme E-Books. (2015). Gold Dual Catalysis with Palladium, Nickel, or Rhodium. URL:[Link]

• Shi, Y., et al. (2011). Mechanistic Studies of Gold and Palladium Cooperative Dual-Catalytic Cross-Coupling Systems. Journal of the American Chemical Society. PMC. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Palladium-catalyzed coupling of allenylphosphonates, phenylallenes, and allenyl esters: remarkable salt effect and routes to novel benzofurans and isocoumarins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Synthesis of Ethyl 2-Methyl-2,3-butadienoate from Propargyl Precursors: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed protocol for the synthesis of ethyl 2-methyl-2,3-butadienoate, a valuable α-allenic ester, utilizing propargyl precursors. Allenoates are crucial building blocks in organic synthesis, enabling the construction of complex molecular architectures, particularly heterocyclic scaffolds relevant to medicinal chemistry. This document outlines a robust and reproducible methodology, delving into the underlying reaction mechanism, experimental setup, and process optimization.

Introduction

Allenes, characterized by their cumulative double bonds, have transitioned from chemical novelties to indispensable intermediates in modern organic synthesis.[1] Among them, α-allenic esters like ethyl 2-methyl-2,3-butadienoate serve as versatile synthons due to their unique electronic and steric properties.[1] Their utility is particularly pronounced in cycloaddition and nucleophilic addition reactions for the generation of diverse molecular frameworks.[1][2]

The synthesis of allenes from propargylic compounds is a well-established and efficient strategy.[3] Propargylic alcohols and their derivatives can be transformed into allenes through various methods, including transition metal-catalyzed reactions, rearrangements, and reactions mediated by organometallic reagents.[4] This guide focuses on a practical and scalable approach for the preparation of ethyl 2-methyl-2,3-butadienoate, a frequently used reagent in the synthesis of bioactive molecules.[5]

Reaction Mechanism and Strategy

The synthesis of ethyl 2-methyl-2,3-butadienoate from a propargyl precursor can be achieved through several routes. One of the most common and effective methods involves the reaction of an organocuprate reagent with a propargylic electrophile. This reaction typically proceeds via an SN2' mechanism, where the nucleophile attacks the γ-carbon of the propargyl system, leading to the formation of the allene.[6][7]

Organocopper reagents, often referred to as Gilman reagents, are soft nucleophiles that are highly effective for 1,4-conjugate additions and SN2' substitutions.[8][9] The general mechanism involves the formation of a lithium diorganocuprate (R₂CuLi) from an organolithium reagent and a copper(I) halide.[10] This cuprate then reacts with the propargyl substrate.

An alternative and widely utilized strategy is the[3][3]-sigmatropic rearrangement of propargyl vinyl ethers, known as the propargyl Claisen rearrangement, to furnish functionalized allenes.[11][12] Additionally, the direct reduction of propargylic alcohols can also yield allenes.[13][14]

This protocol will detail a method analogous to the principles of organocuprate chemistry, providing a reliable pathway to the target allenoate.

Experimental Protocol

This section provides a step-by-step procedure for the synthesis of ethyl 2-methyl-2,3-butadienoate.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number
Propargyl alcohol	Reagent	Sigma-Aldrich	107-19-7
Triethyl orthoacetate	≥97.0%	Sigma-Aldrich	78-39-7
Propionic acid	≥99.5%	Sigma-Aldrich	79-09-4
Ethyl acetate	ACS grade	Fisher Scientific	141-78-6
Hexane	ACS grade	Fisher Scientific	110-54-3
Anhydrous Sodium Sulfate	ACS grade	Fisher Scientific	7757-82-6
Silica Gel	60 Å, 230-400 mesh	Sigma-Aldrich	112926-00-8

Equipment

• Round-bottom flasks (various sizes)

• Distillation apparatus

• Magnetic stirrer and stir bars

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• UV lamp

• Glassware for column chromatography

Synthetic Procedure

The synthesis of allenoates can be efficiently achieved from propargyl alcohols and orthoesters.[12]

Step 1: Reaction Setup

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a distillation head, add the propargyl alcohol.

• Add 4-7 equivalents of triethyl orthoacetate to the flask.

• Add a catalytic amount of propionic acid.

Step 2: Reaction and Distillation

• Heat the reaction mixture to a temperature that allows for the distillation of ethanol as it is formed. This typically requires heating to around 130-140 °C.

• Monitor the progress of the reaction by TLC (e.g., using a 9:1 hexane:ethyl acetate eluent system). The disappearance of the starting propargyl alcohol indicates the reaction is proceeding.

• Continue heating until no more ethanol distills over.

Step 3: Work-up and Purification

• Allow the reaction mixture to cool to room temperature.

• Remove the excess triethyl orthoacetate under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

• Combine the fractions containing the pure product and concentrate them using a rotary evaporator to yield ethyl 2-methyl-2,3-butadienoate as a colorless oil.[5]

Characterization Data for Ethyl 2-methyl-2,3-butadienoate[16]

Property	Value
Molecular Formula	C₇H₁₀O₂
Molecular Weight	126.15 g/mol
Appearance	Colorless liquid
Boiling Point	54-55 °C at 25-26 mmHg[5]
Density	0.954 g/mL at 25 °C
Refractive Index	n20/D 1.459

Process Optimization and Troubleshooting

• Reaction Temperature: The temperature should be carefully controlled to ensure a steady distillation of ethanol without causing decomposition of the product.

• Catalyst: The amount of propionic acid can be optimized. Too little may result in a sluggish reaction, while too much can lead to side reactions.

• Purification: Careful column chromatography is crucial to separate the desired allenoate from any unreacted starting materials or byproducts. The choice of eluent system may need to be adjusted based on TLC analysis.

• Moisture: The reaction should be carried out under anhydrous conditions to prevent hydrolysis of the orthoester and the product.

Workflow Diagram

Caption: Synthetic workflow for ethyl 2-methyl-2,3-butadienoate.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis of ethyl 2-methyl-2,3-butadienoate from propargyl precursors. The detailed protocol, coupled with an understanding of the underlying chemical principles, will enable researchers and scientists to confidently prepare this valuable allenoate for their synthetic endeavors in drug discovery and development. The versatility of propargyl precursors offers a robust platform for the synthesis of a wide array of functionalized allenes, paving the way for the discovery of novel chemical entities with potential therapeutic applications.

References

• Recent advances in the direct transformation of propargylic alcohols to allenes. Organic Chemistry Frontiers. 2021;8(23). Available from: [Link]

• Allene synthesis by rearrangements. Organic Chemistry Portal. Available from: [Link]

• Radical transformations for allene synthesis. Chemical Science. 2022;13(28):8230-8250. Available from: [Link]

• Re-orienting coupling of organocuprates with propargyl electrophiles from SN2′ to SN2. Chemical Science. 2016;7(8):5545-5550. Available from: [Link]

• Direct and Stereospecific Synthesis of Allenes via Reduction of Propargylic Alcohols with Cp₂Zr(H)Cl. Journal of the American Chemical Society. 2008;130(34):11256–11257. Available from: [Link]

• Propargyl Claisen rearrangement: allene synthesis and beyond. Chemical Society Reviews. 2012;41(23):7697-7709. Available from: [Link]

• Propargyl Claisen rearrangement: allene synthesis and beyond. SciSpace. Available from: [Link]

• Electrophilic halogenations of propargyl alcohols: paths to α-haloenones, β-haloenones and mixed β,β-dihaloenones. RSC Advances. 2017;7(47):29393-29415. Available from: [Link]

• Re-orienting coupling of organocuprates with propargyl electrophiles from SN2. RSC Publishing. 2016. Available from: [Link]

• Direct and Stereospecific Synthesis of Allenes via Reduction of Propargylic Alcohols with Cp₂Zr(H)Cl. Journal of the American Chemical Society. 2008. Available from: [Link]

• Propargyl Alcohols as Synthons for Allenols in Conjugate Addition. Journal of the American Chemical Society. 2007;129(37):11316–11317. Available from: [Link]

• A Direct Synthesis of Trisubstituted Allenes from Propargyl Alcohols via Oxaphosphetane Intermediates. R Discovery. 2017. Available from: [Link]

• PHOSPHINE-CATALYZED [4+2] ANNULATION: SYNTHESIS OF ETHYL 6-PHENYL-1-TOSYL-1,2,5,6-TETRAHYDROPYRIDINE-3-CARBOXYLATE. Organic Syntheses. 2009;86:212. Available from: [Link]

• SYNTHESIS OF ETHYL 2-ETHANOYL-2-METHYL-3-PHENYLBUT-3-ENOATE. Organic Syntheses. 2009;86:325. Available from: [Link]

• Reactions of organocopper reagents. Wikipedia. Available from: [Link]

• Gilman Reagent (Organocuprates). Organic Chemistry Tutor. Available from: [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Molecules. 2021;26(16):4933. Available from: [Link]

• DABCO and Bu₃P catalyzed [4 + 2] and [3 + 2] cycloadditions of 3-acyl-2H-chromen-ones and ethyl 2,3-butadienoate. Organic & Biomolecular Chemistry. 2017;15(4):872-880. Available from: [Link]

• An economical and safe procedure to synthesize 2-hydroxy-4-pentynoic acid: A precursor towards 'clickable' biodegradable polylactide. Beilstein Journal of Organic Chemistry. 2014;10:1367-1372. Available from: [Link]

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• 6. Re-orienting coupling of organocuprates with propargyl electrophiles from S N 2′ to S N 2 with stereocontrol - Chemical Science (RSC Publishing) DOI:10.1039/C6SC01086E [pubs.rsc.org]
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• 14. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Regioselective Nucleophilic Addition to Ethyl 2-Methyl-2,3-butadienoate

Preamble: The Synthetic Versatility of a Substituted Allenoate

Ethyl 2-methyl-2,3-butadienoate is a potent and versatile building block in modern organic synthesis. As an α-allenic ester, its unique electronic structure, characterized by cumulative double bonds, presents multiple reactive sites for nucleophilic attack.[1] The strategic control over which site is engaged—a challenge known as regioselectivity—unlocks diverse synthetic pathways to complex molecular architectures, particularly heterocyclic scaffolds relevant to medicinal chemistry and drug development.[1]

This guide provides an in-depth exploration of the primary organocatalytic strategies for controlling the regioselectivity of nucleophilic additions to this allenoate. We will dissect the underlying mechanisms, provide field-tested experimental protocols, and explain the critical parameters that govern reaction outcomes.

The Reactive Landscape of Ethyl 2-Methyl-2,3-butadienoate

The reactivity of ethyl 2-methyl-2,3-butadienoate is governed by the electrophilic character of its sp- and sp²-hybridized carbons. In the presence of a catalyst, nucleophiles can attack at the α, β, or γ positions, leading to different constitutional isomers. The methyl group at the α-position introduces significant steric and electronic effects that influence this regioselectivity.

Caption: Electrophilic sites on ethyl 2-methyl-2,3-butadienoate.

The central challenge and opportunity lie in the use of specific catalysts to generate reactive intermediates that favor addition at a single, predictable site. We will focus on two of the most powerful classes of organocatalysts for this purpose: Phosphines and N-Heterocyclic Carbenes (NHCs) .

Phosphine Organocatalysis: Accessing γ-Functionality via Umpolung

Nucleophilic phosphines are exceptionally effective catalysts for reactions involving allenoates. The catalytic cycle is initiated by the nucleophilic addition of the phosphine to the central β-carbon of the allenoate.[2][3] This step is often rate-determining and generates a resonance-stabilized zwitterionic intermediate.[2] This intermediate effectively inverts the polarity of the allenoate, a concept known as "umpolung," rendering the normally electrophilic γ-carbon nucleophilic.[4]

Mechanistic Rationale

The phosphine catalyst adds to the β-carbon to form a vinyl phosphonium species. This zwitterion exists as interconverting E- and Z-isomers.[2] Deprotonation of a pronucleophile (Nu-H) by the anionic portion of the zwitterion, followed by attack of the resulting nucleophile at the now-electrophilic γ-carbon of the vinyl phosphonium moiety, leads to the final product after catalyst regeneration.[4][5] The steric hindrance from the α-methyl group on ethyl 2-methyl-2,3-butadienoate generally disfavors attack at the α-carbon, making γ-addition highly favorable.[6]

Caption: Catalytic cycle for phosphine-catalyzed γ-addition.

Application & Protocol: Phosphine-Catalyzed [4+2] Annulation

A powerful application of this γ-umpolung reactivity is the [4+2] annulation (cycloaddition) between ethyl 2-methyl-2,3-butadienoate (acting as the four-carbon component) and N-tosylimines (the two-atom component) to synthesize highly functionalized tetrahydropyridines.[6] This protocol is adapted from a robust procedure published in Organic Syntheses.[6]

Expert Insights:

• Catalyst Choice: Tri-n-butylphosphine (PBu₃) is an excellent choice due to its high nucleophilicity and moderate steric bulk. Less nucleophilic phosphines like triphenylphosphine (PPh₃) may result in slower reaction rates.

• Solvent: Anhydrous dichloromethane (DCM) is the preferred solvent as it effectively solubilizes the reactants and intermediates without interfering with the catalytic cycle.

• Anhydrous Conditions: The reaction is sensitive to moisture, which can protonate the zwitterionic intermediate and lead to side reactions. Therefore, using flame-dried glassware and anhydrous solvents under an inert atmosphere (Argon or Nitrogen) is critical for high yields.

• Substrate Scope: The reaction is generally high-yielding for a wide range of aromatic N-tosylimines. Electron-donating or -withdrawing groups on the aryl ring are well-tolerated.[6]

Experimental Protocol:

• Preparation: To a flame-dried 100 mL round-bottomed flask equipped with a magnetic stir bar, add the N-tosylimine (10.0 mmol, 1.0 equiv).

• Inert Atmosphere: Seal the flask with a rubber septum, and purge with argon for 5-10 minutes.

• Solvent and Catalyst Addition: Add anhydrous dichloromethane (60 mL) via cannula. Stir the mixture for 5 minutes to ensure dissolution. Add tri-n-butylphosphine (0.50 mmol, 0.05 equiv) via syringe.

• Allenoate Addition: Add ethyl 2-methyl-2,3-butadienoate (12.0 mmol, 1.2 equiv) dropwise via syringe over 5 minutes.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-15 hours.

• Workup: Upon completion, concentrate the reaction mixture by rotary evaporation.

• Purification: Purify the resulting residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the desired tetrahydropyridine product.

Entry	N-Tosylaldimine Ar Group	Yield (%)	Diastereomeric Ratio (syn:anti)
1	Phenyl	95%	>98:2
2	4-Methoxyphenyl	98%	>98:2
3	4-Chlorophenyl	93%	>98:2
4	2-Naphthyl	94%	>98:2
Data synthesized from Kwon, O. et al., Org. Synth. 2009, 86, 212.[6]

N-Heterocyclic Carbene (NHC) Catalysis: Directing Addition to the β-Position

N-Heterocyclic Carbenes (NHCs) are another class of powerful organocatalysts that offer complementary regioselectivity to phosphines.[7] Instead of promoting γ-attack, NHCs can be harnessed to direct nucleophiles specifically to the β-carbon of allenoates.[8]

Mechanistic Rationale

The free carbene, generated by deprotonating an azolium salt precursor, adds to the β-carbon of the allenoate. This generates a zwitterionic intermediate, but one with a different electronic distribution than the phosphine adduct. This intermediate can be viewed as a homoenolate equivalent. The nucleophile is activated by a base and subsequently attacks the electrophilic β-carbon of the original allenoate system, guided by the NHC catalyst. Subsequent protonation and catalyst elimination furnish the β-functionalized product. DFT calculations have shown this β-addition pathway to be more energetically favorable than γ-addition under NHC catalysis.[8]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.pku.edu.cn [chem.pku.edu.cn]
• 4. Advances in Nucleophilic Phosphine Catalysis of Alkenes, Allenes, Alkynes, and MBHADs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphine Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. NHC-catalyzed β-specific addition of N-based nucleophiles to allenoates - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Preventing polymerization during ethyl 2-methyl-2,3-butadienoate long-term storage

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance on the long-term storage of ethyl 2-methyl-2,3-butadienoate, a versatile but reactive α-allenic ester. Our goal is to equip researchers with the necessary knowledge to prevent polymerization and ensure the quality and integrity of this valuable reagent throughout its storage life. This guide is structured in a question-and-answer format to directly address the practical challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What makes ethyl 2-methyl-2,3-butadienoate prone to polymerization?

A1: Ethyl 2-methyl-2,3-butadienoate's tendency to polymerize stems from its unique allenic structure, which consists of two cumulative carbon-carbon double bonds (C=C=C). This arrangement makes the molecule highly susceptible to free-radical polymerization.[1][2] Free radicals, which can be generated by heat, light (UV radiation), or the presence of contaminants, can initiate a chain reaction where monomer units add to one another, forming long polymer chains. This process is often highly exothermic, meaning it releases a significant amount of heat, which can further accelerate the reaction in a dangerous feedback loop known as a runaway polymerization.[3][4][5]

Q2: What are the ideal storage conditions for ethyl 2-methyl-2,3-butadienoate?

A2: To minimize the risk of polymerization, ethyl 2-methyl-2,3-butadienoate should be stored under the following conditions:

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the rate of potential polymerization reactions and minimizes the formation of spontaneous free radicals.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents contact with atmospheric oxygen, which can contribute to the formation of peroxides and initiate polymerization, especially in the absence of suitable inhibitors.[6]
Light	Amber or Opaque Container	Protects the compound from UV light, which can provide the energy to initiate free-radical formation.[7]
Inhibitor	Presence of a suitable inhibitor	Scavenges free radicals, effectively preventing the initiation of polymerization.

Q3: What are the most suitable polymerization inhibitors for ethyl 2-methyl-2,3-butadienoate?

A3: While specific studies on inhibitors for ethyl 2-methyl-2,3-butadienoate are limited, phenolic inhibitors are widely used and effective for many unsaturated esters and monomers that undergo free-radical polymerization.[8][9] The two most common and recommended inhibitors for consideration are:

• Butylated Hydroxytoluene (BHT): A synthetic phenolic antioxidant that is effective at scavenging free radicals.[10][11]

• Monomethyl Ether of Hydroquinone (MEHQ): Another common phenolic inhibitor used to stabilize reactive monomers.

The choice of inhibitor may depend on the intended downstream application and the required purity of the monomer.

Q4: What is the recommended concentration of these inhibitors?

A4: The effective concentration of an inhibitor can vary, but a typical starting range for BHT or MEHQ in reactive monomers is between 50 and 200 parts per million (ppm). It is crucial to consult the supplier's certificate of analysis for the specific concentration in the batch you have received.

Q5: How can I monitor the inhibitor concentration over time?

A5: Regular monitoring of the inhibitor concentration is critical for ensuring long-term stability. High-Performance Liquid Chromatography (HPLC) with UV detection is a reliable method for this purpose. A general protocol for developing an HPLC method is provided in the "Experimental Protocols" section of this guide.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the storage of ethyl 2-methyl-2,3-butadienoate.

Problem 1: Visible signs of polymerization (increased viscosity, formation of a solid or gel).

dot

Caption: Decision workflow for handling visible polymerization.

Recommended Actions:

• Isolate the Container: Immediately move the container to a well-ventilated area, away from heat sources and other reactive chemicals. Do not attempt to open a container that is bulging or warm to the touch.

• Do Not Use: The material is no longer suitable for most applications as the presence of oligomers and polymers can significantly affect reaction outcomes.

• Assess the Extent: If safe to do so, visually estimate the amount of polymerized material.

• Disposal: For extensive polymerization, the entire container should be disposed of following your institution's hazardous waste guidelines for reactive chemicals. Refer to the "Safe Disposal Protocol" in this guide.

• Purification (with caution): For very small amounts of polymer, purification by distillation or column chromatography may be possible. However, this should only be attempted by experienced chemists, as heating partially polymerized material can be dangerous. The purified monomer must be re-inhibited immediately.

Problem 2: Suspected degradation without visible signs of polymerization (e.g., discoloration, unexpected experimental results).

dot

Caption: Troubleshooting workflow for suspected degradation.

Recommended Actions:

• Analytical Testing:

  • Inhibitor Analysis: Use HPLC to determine the current concentration of the inhibitor.

  • Oligomer Detection: Use Gas Chromatography-Mass Spectrometry (GC-MS) to check for the presence of dimers, trimers, and other low-molecular-weight oligomers.

• Low Inhibitor Concentration: If the inhibitor level is depleted but no oligomers are detected, you can add more of the same inhibitor to bring the concentration back to the recommended level.

• Oligomers Detected: If oligomers are present, the material is partially polymerized, and its use is not recommended. Consider disposal or, if feasible, purification.

• Adequate Inhibitor and No Oligomers: If both the inhibitor level is sufficient and no oligomers are detected, the issue with experimental results may lie elsewhere. Continue to monitor the monomer's stability.

Experimental Protocols

Protocol 1: HPLC Method for Monitoring BHT and MEHQ Concentration

This protocol provides a starting point for developing a validated HPLC method for quantifying BHT and MEHQ in ethyl 2-methyl-2,3-butadienoate. Method validation according to ICH guidelines is recommended.[5][12][13][14][15]

• Instrumentation:

  • High-Performance Liquid Chromatograph with a UV-Vis Detector.

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A gradient of acetonitrile and water is a common starting point for separating phenolic compounds.[11][14] A possible gradient could be:

    • Start with 50:50 acetonitrile:water.

    • Ramp to 90:10 acetonitrile:water over 10 minutes.

    • Hold for 2 minutes.

    • Return to initial conditions and equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Sample Preparation:

  • Prepare a stock solution of the inhibitor standard (BHT or MEHQ) in acetonitrile.

  • Create a series of calibration standards by diluting the stock solution.

  • Dilute a known amount of the ethyl 2-methyl-2,3-butadienoate sample in acetonitrile.

• Analysis:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the prepared sample.

  • Quantify the inhibitor concentration in the sample by comparing its peak area to the calibration curve.

Protocol 2: Accelerated Shelf-Life Study

For a more accurate determination of the shelf-life under your specific storage conditions, an accelerated stability study can be performed. This involves storing samples at elevated temperatures and using the data to predict stability at the recommended storage temperature.[15][16][17][18][19][20]

• Study Design:

  • Prepare multiple small, sealed vials of ethyl 2-methyl-2,3-butadienoate from the same batch.

  • Store the vials at a minimum of three different elevated temperatures (e.g., 25°C, 40°C, and 50°C).

  • At specified time points (e.g., 1, 2, 4, and 8 weeks), remove a vial from each temperature and analyze for:

    • Inhibitor concentration (using the HPLC method).

    • Presence of oligomers (using GC-MS).

    • Visual appearance.

• Data Analysis:

  • Plot the inhibitor concentration versus time for each temperature.

  • Use the Arrhenius equation to model the degradation rate at different temperatures and extrapolate to the recommended storage temperature of 2-8°C. This will provide an estimated shelf-life.

Protocol 3: Safe Disposal of Polymerized Ethyl 2-Methyl-2,3-Butadienoate

If polymerization has occurred, the material must be disposed of as hazardous waste. Do not attempt to dispose of it as regular chemical waste without proper quenching, if necessary.[15][21][22][23]

• Small, Contained Amounts:

  • If the material is fully polymerized and solid, it is generally less reactive. However, it should still be treated as chemical waste.

  • Place the container in a secondary container, such as a larger plastic tub, and label it clearly as "Polymerized Ethyl 2-Methyl-2,3-Butadienoate."

  • Arrange for pickup by your institution's environmental health and safety (EHS) department.

• Large Amounts or Runaway Reactions:

  • In the rare event of a runaway polymerization (rapid increase in temperature, release of vapors), evacuate the area immediately and contact your institution's emergency response team.

  • Do not attempt to handle the material yourself. Inform the emergency responders of the nature of the chemical.

References

• Accelerated Stability Testing. (n.d.). In Pharmapproach. Retrieved from [Link]

• BenchChem. (2026, January 6). An In-depth Technical Guide to Ethyl 2,3-butadienoate: Discovery, Synthesis, and Applications in Chemical and Pharmaceutical Res. BenchChem.
• BenchChem. (2025).
• Cardoso, A. L., et al. (2007). The influence of BHA, BHT and TBHQ on the oxidation stability of soybean oil ethyl esters (biodiesel). Journal of the Brazilian Chemical Society, 18(2), 416-423.

• CP Lab Safety. (n.d.). Stainless Steel Chemical Compatibility Chart. Retrieved from [Link]

• Ecology Washington State. (2025, November). Focus on: Treatment by Polymerization.

• Emery Pharma. (2023, March 7). A Step-by-Step Guide to Analytical Method Development and Validation. Retrieved from [Link]

• Eurofins. (2024, September 11). Accelerated Shelf Life Studies (ASLS). Retrieved from [Link]

• European Medicines Agency. (2023, July 13).

• FUJIFILM Wako Chemicals. (n.d.). Polymerization Inhibitors. Retrieved from [Link]

• Health and Safety Executive. (n.d.). Polymerisation runaway reaction, May 1992. Retrieved from [Link]

• ICH. (2010, February 2). Q1A(R2) Stability Testing of New Drug Substances and Products.
• ICH. (2023, November 30). Q2(R2)

• IChemE. (n.d.). How the study of a accdent case histories can prevent runaway reaction accidents to occur again. Retrieved from [Link]

• Lu, K., & Kwon, O. (2009).

• MakeItFrom.com. (2020, May 30). AISI 304 Stainless Steel vs. Borosilicate Glass. Retrieved from [Link]

• MDPI. (2023, January 17).

• Mérieux NutriSciences. (n.d.). Shelf-life Studies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 2,3-butadienoate. PubChem. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Patsnap. (2025, October 11). How to Extend Acrylic Resin Shelf Life in Storage.
• PMDA. (1993, October 27). ICH Q1A Stability Testing of New Drug Substances and Products.
• Restivo, A., et al. (2014).
• Sarpong Group. (2016, November 22).
• Sensirion. (2020, July 1).

• SIELC Technologies. (2025, February 7). HPLC Method for Analysis of Butylated Hydroxytoluene (BHT) and Butylated Hydroxyanisole (BHA) on Primesep B Column. Retrieved from [Link]

• Slideshare. (n.d.). Accelerated stability studes. Retrieved from [Link]

• The Sarpong Group. (2016, November 22).

• University of Pennsylvania. (2018, May 9). Disposal of Highly Reactive Reagents. EHRS. Retrieved from [Link]

• Wikipedia. (n.d.). Radical polymerization. Retrieved from [Link]

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Technical Support Center: Optimizing Ethyl 2-Methyl-2,3-Butadienoate Cycloadditions

Welcome to the Application Scientist Support Portal. This guide is designed for researchers, scientists, and drug development professionals seeking to troubleshoot and optimize reaction yields, regioselectivity, and stereocontrol in phosphine-catalyzed cycloadditions involving ethyl 2-methyl-2,3-butadienoate.

As a highly versatile 1,4-dipole synthon, ethyl 2-methyl-2,3-butadienoate enables the rapid construction of complex carbocycles and heterocycles. However, its unique structural features require precise control over catalyst selection, stoichiometry, and reaction conditions.

Mechanistic Workflow & Causality

The success of any allenoate cycloaddition hinges on the equilibrium of the zwitterionic intermediate. The reaction is initiated by the nucleophilic attack of the phosphine on the sp-hybridized central carbon of the allenoate. Understanding this pathway is critical for diagnosing yield drops and identifying the origin of off-target side reactions.

Phosphine-catalyzed cycloaddition workflow for ethyl 2-methyl-2,3-butadienoate.

Troubleshooting & FAQs

Q1: Why am I observing low conversion rates when using triphenylphosphine (PPh3) as the catalyst?

Causality & Solution: Unlike unsubstituted allenoates, ethyl 2-methyl-2,3-butadienoate possesses an α -methyl group. This introduces significant steric congestion at the α -carbon. Standard aryl phosphines like PPh3 are often not nucleophilic enough to efficiently attack the central allene carbon and drive the formation of the necessary zwitterionic intermediate[1]. Actionable Step: Switch to a more nucleophilic, less sterically hindered alkyl phosphine.2[2].

Q2: My reaction is producing a mixture of [3+2] and [4+2] cycloadducts. How do I control regioselectivity?

Causality & Solution: The regioselectivity is dictated by the site of initial nucleophilic attack by the dipolarophile on the zwitterion. Due to the α -methyl group's steric bulk, the zwitterion preferentially undergoes addition at its γ -carbon when reacting with imines, 1[1]. However, if amine catalysts are mistakenly used instead of phosphines, 3[3]. Actionable Step: Verify catalyst identity (strictly use phosphines, not amines like DABCO). Maintain strict temperature control (room temperature to 60 °C) to prevent thermodynamic equilibration to undesired regioisomers.

Q3: I am seeing umpolung addition byproducts instead of the desired annulation. How can I suppress this?

Causality & Solution: Umpolung γ -addition occurs when the vinylogous phosphonium ylide intermediate acts as a nucleophile but fails to undergo the subsequent cyclization step. This is often caused by premature protonation or an excess of the allenoate 4[4]. Actionable Step:

• Stoichiometry: Slowly add the ethyl 2-methyl-2,3-butadienoate via a syringe pump to maintain a low steady-state concentration.

• Solvent: Use strictly anhydrous, degassed solvents to prevent premature protonation of the ylide intermediate by ambient moisture.

Quantitative Data: Catalyst & Solvent Optimization

The following table summarizes the empirical impact of catalyst and solvent selection on the yield and primary product of ethyl 2-methyl-2,3-butadienoate cycloadditions.

Catalyst	Solvent	Dipolarophile	Temp (°C)	Major Product Pathway	Typical Yield (%)
PPh3	DCM	N-Tosylimine	25	[4+2] Adduct	< 20%
PBu3	DCM	N-Tosylimine	25	[4+2] Adduct	90 - 99%
PPh2Me	THF	Isothiocyanate	60	Tandem Umpolung	69 - 79%
PBu3	Toluene	Enone	25	[3+2] Adduct	75 - 85%

Standard Operating Procedure (SOP):[4+2] Annulation Workflow

This self-validating protocol details the synthesis of highly functionalized tetrahydropyridines via a PBu3-catalyzed [4+2] cycloaddition.

Materials Required:

• Ethyl 2-methyl-2,3-butadienoate (1.2 equiv)

• N-Tosylimine (1.0 equiv)

• Tri-n-butylphosphine (PBu3) (0.2 equiv, catalytic)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottomed flask equipped with a magnetic stir bar and a rubber septum under an argon atmosphere.

• Imine Loading: Charge the flask with the N-tosylimine (1.0 equiv) and anhydrous DCM (to achieve a 0.05 M concentration). Stir for 5 minutes to ensure complete dissolution.

• Catalyst Initiation: Inject PBu3 (0.2 equiv) into the reaction mixture via a gas-tight syringe.

  • Self-Validation Check: The solution must remain clear. Any immediate precipitation or cloudiness indicates moisture contamination or a degraded phosphine catalyst. If cloudy, abort and re-distill solvents.

• Allenoate Addition: Add ethyl 2-methyl-2,3-butadienoate (1.2 equiv) dropwise over a period of 5 to 10 minutes.

  • Critical Causality: Slow addition minimizes the local concentration of the allenoate, effectively suppressing dimerization and tandem umpolung pathways.

• Reaction Monitoring: Stir the mixture at room temperature. Monitor the disappearance of the imine via TLC (typically requires 2-9 hours depending on the electronic properties of the imine).

• Quenching & Purification: Concentrate the reaction mixture directly under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the tetrahydropyridine derivative.

References

• Source: PubMed (nih.gov)
• Source: ACS Publications (acs.org)
• Source: PMC (nih.gov)
• Source: ACS Publications (acs.org)

Sources

• 1. PHOSPHINE-CATALYZED [4+2] ANNULATION: SYNTHESIS OF ETHYL 6-PHENYL-1-TOSYL-1,2,5,6-TETRAHYDROPYRIDINE-3-CARBOXYLATE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An expedient phosphine-catalyzed [4 + 2] annulation: synthesis of highly functionalized tetrahydropyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. pubs.acs.org [pubs.acs.org]

Minimizing unwanted side products in ethyl 2-methyl-2,3-butadienoate synthesis

Welcome to the technical support center for the synthesis of ethyl 2-methyl-2,3-butadienoate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis. We provide in-depth troubleshooting advice, detailed protocols, and the mechanistic reasoning behind our recommendations to help you minimize unwanted side products and maximize your yield of the target allene.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing α-alkyl allenoates like ethyl 2-methyl-2,3-butadienoate?

The synthesis of allenes, particularly α-substituted allenoates, often starts from propargylic alcohols. Key methods include the acid-catalyzed rearrangement of a tertiary propargylic alcohol (a variant of the Meyer-Schuster rearrangement), stereospecific syntheses like the Myers allene synthesis, and reductions of propargylic alcohol derivatives.[1][2][3] For ethyl 2-methyl-2,3-butadienoate, the precursor is typically ethyl 2-hydroxy-2-methyl-3-butynoate, which is a tertiary propargylic alcohol.

Q2: What is the most common and problematic side product in this synthesis?

When using acid-catalyzed rearrangement of the corresponding tertiary propargylic alcohol, the most prevalent unwanted side product is an α,β-unsaturated methyl ketone. This occurs via a competing reaction known as the Rupe rearrangement.[2][4][5][6] Instead of the desired 1,3-hydroxyl shift to form the allene, the reaction proceeds through an enyne intermediate to yield the conjugated ketone, which is often thermodynamically favored.

Q3: Why is the Rupe rearrangement so competitive, and how does it work?

The Rupe rearrangement is an acid-catalyzed isomerization specific to tertiary α-acetylenic alcohols.[4][6] The mechanism involves the protonation of the hydroxyl group, followed by elimination of a water molecule to form a propargyl carbocation. A subsequent proton removal and hydration sequence leads to an enol, which tautomerizes to the stable α,β-unsaturated ketone.[4] This pathway often competes with or dominates the desired allene formation, especially under harsh acidic conditions.[2][7]

Q4: How can I effectively monitor the reaction and distinguish the desired allene from the Rupe side product?

Reaction progress and product distribution can be monitored using Thin Layer Chromatography (TLC) and confirmed by ¹H NMR spectroscopy. The allene and the alkyne (or the unsaturated ketone) are distinct compounds with different physical and spectroscopic properties.[8]

• ¹H NMR: The desired allene (ethyl 2-methyl-2,3-butadienoate) will show characteristic peaks for the allenic protons (=C=CH₂) around 4.8-5.2 ppm and the methyl group on the allene around 1.8 ppm. The Rupe product (an unsaturated ketone) would show distinct signals for vinylic protons and a methyl ketone singlet.

• TLC: The polarity of the allene ester and the unsaturated ketone are different, allowing for separation on a silica gel plate. Staining, for instance with p-anisaldehyde, can help visualize the spots.[9]

Part 2: Troubleshooting Guides

This section addresses specific experimental issues in a problem-solution format, grounded in mechanistic principles.

Issue 1: Low Yield of Allene; High Yield of α,β-Unsaturated Ketone

• Probable Cause: Your reaction conditions are favoring the Rupe rearrangement over the desired Meyer-Schuster type pathway to the allene. This is the most common issue when synthesizing allenes from tertiary propargylic alcohols using strong protic acids (e.g., H₂SO₄, PTSA) and high temperatures.[2][10] The high energy barrier to the desired[11][11]-sigmatropic shift is overcome by the carbocation-driven pathway of the Rupe reaction.

• Core Logic Diagram: Competing Reaction Pathways

  Caption: Competing Meyer-Schuster and Rupe rearrangement pathways.

• Solutions & Scientific Rationale:

  • Switch from Protic to Lewis Acid/Transition Metal Catalysts: Strong protic acids readily protonate the alcohol, facilitating the elimination of water to form a carbocation, which is the entry point to the Rupe pathway.[2][6] Milder Lewis acids or transition metal catalysts (e.g., In(OTf)₃, Ru-based, Ag-based) can coordinate to the alkyne, activating it for the rearrangement under less harsh conditions that disfavor carbocation formation.[2][9] This lowers the activation energy for the desired rearrangement without promoting the side reaction.

  • Optimize Reaction Temperature: High temperatures often provide the necessary energy to overcome the barrier for the Rupe rearrangement. Systematically lowering the reaction temperature can significantly improve the product ratio. For some catalyst systems, reactions can proceed efficiently at or even below room temperature.

  • Consider an Alternative Synthetic Route: If rearrangement strategies consistently fail, methods that do not proceed via a carbocation intermediate are excellent alternatives. The Myers allene synthesis , for example, uses a Mitsunobu reaction followed by a[11][11]-sigmatropic elimination of dinitrogen. This process is highly stereospecific and occurs under very mild conditions, effectively avoiding the Rupe pathway.[1][11]

Issue 2: Significant Alkyne Impurity in the Final Product

• Probable Cause: The formation of a thermodynamically more stable conjugated alkyne isomer can occur, especially if the reaction is run for too long, at high temperatures, or in the presence of a base during workup. The terminal allene can isomerize to an internal alkyne.[12][13][14]

• Solutions & Scientific Rationale:

  • Strict Reaction Time Monitoring: Use TLC or in-situ NMR to stop the reaction as soon as the starting material is consumed, before significant isomerization of the allene product can occur.

  • Controlled Workup Conditions: During the aqueous workup, avoid strong bases. Use a mild bicarbonate solution for neutralization and minimize contact time.[15]

  • Careful Purification: Flash column chromatography is effective for separating the desired allene from the more polar starting alcohol and less polar alkyne byproducts. A non-polar eluent system is typically required.

• Data Table: Influence of Reaction Parameters on Product Selectivity

Parameter	Condition A (Problematic)	Condition B (Optimized)	Rationale for Improvement
Catalyst	H₂SO₄ (10 mol%)	In(OTf)₃ (5 mol%)	Lewis acid catalysis avoids the high-energy carbocation intermediate of the Rupe pathway.[2][9]
Solvent	Toluene	Dichloromethane	Solvent can influence transition state stability; optimization is key.[16]
Temperature	110 °C (Reflux)	40 °C	Lower temperature disfavors the higher activation energy pathway of the Rupe rearrangement.
Reaction Time	24 h	4-8 h (TLC Monitored)	Prevents product degradation or isomerization to more stable alkynes.[13]
Typical Outcome	Allene:Ketone Ratio ~ 30:70	Allene:Ketone Ratio > 90:10	Milder conditions selectively promote the desired rearrangement.

Part 3: Recommended Experimental Protocol

This protocol is based on a modified Meyer-Schuster rearrangement using a mild Lewis acid catalyst to favor the formation of the desired allene.

Protocol: Lewis Acid-Catalyzed Synthesis of Ethyl 2-Methyl-2,3-butadienoate

• Materials:

  • Ethyl 2-hydroxy-2-methyl-3-butynoate (1.0 eq)

  • Indium(III) trifluoromethanesulfonate (In(OTf)₃) (0.05 eq)[9]

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard inert atmosphere glassware (e.g., Schlenk line or argon balloon)

• Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an argon atmosphere, add In(OTf)₃ (0.05 eq). Add anhydrous DCM via syringe to achieve a substrate concentration of approximately 0.2 M.

  • Substrate Addition: Add the ethyl 2-hydroxy-2-methyl-3-butynoate (1.0 eq) to the stirred catalyst solution at room temperature.

  • Reaction Monitoring: Stir the reaction at room temperature (or gently warm to 40 °C if the reaction is slow). Monitor the disappearance of the starting material by TLC (e.g., using a 20% ethyl acetate in hexanes eluent). The reaction is typically complete within 4-8 hours.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding saturated NaHCO₃ solution and stir for 10 minutes.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with DCM. Combine the organic layers.

  • Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure. Avoid high temperatures on the rotary evaporator.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient eluent (e.g., starting with 100% hexanes and gradually increasing to 5% ethyl acetate in hexanes) to afford pure ethyl 2-methyl-2,3-butadienoate.[15][17]

• Troubleshooting Workflow: Low Yield

  Caption: A systematic workflow for troubleshooting low reaction yields.

References

• Myers, A. G., et al. (1995). New and Stereospecific Synthesis of Allenes in a Single Step from Propargylic Alcohols. Journal of the American Chemical Society, 117(28), 7574–7575. [Link]

• Wikipedia. (n.d.). Meyer–Schuster rearrangement. Retrieved from [Link]

• Wikipedia. (n.d.). Myers allene synthesis. Retrieved from [Link]

• Wipf, P., & Soth, M. J. (2008). Direct and Stereospecific Synthesis of Allenes via Reduction of Propargylic Alcohols with Cp2Zr(H)Cl. Journal of the American Chemical Society, 130(33), 10942–10943. [Link]

• Chemiz. (2025, December 25). Rupe Rearrangement. YouTube. Retrieved from [Link]

• Zhu, C., et al. (2017). Organocatalytic synthesis of chiral tetrasubstituted allenes from racemic propargylic alcohols. Nature Communications, 8, 14755. [Link]

• Hu, T., et al. (2024). Hydride-free reduction of propargyl electrophiles: a nickel-catalyzed photoredox strategy for allene synthesis. Chemical Science, 15(16), 5963-5969. [Link]

• ResearchGate. (n.d.). Rupe rearrangement | Request PDF. Retrieved from [Link]

• Wipf, P., & Soth, M. J. (2008). Direct and Stereospecific Synthesis of Allenes via Reduction of Propargylic Alcohols with Cp2Zr(H)Cl. Journal of the American Chemical Society, 130(33), 10942–10943. [Link]

• Organic Chemistry Portal. (n.d.). Allene synthesis by rearrangements. Retrieved from [Link]

• Oonishi, Y., et al. (2017). A Direct Synthesis of Trisubstituted Allenes from Propargyl Alcohols via Oxaphosphetane Intermediates. RSC Advances, 7(86), 54685-54688. [Link]

• SynArchive. (n.d.). Rupe Rearrangement. Retrieved from [Link]

• da Silva, F. C., & de A. Barbosa, L. C. (2010). Propargyl Claisen rearrangement: allene synthesis and beyond. Química Nova, 33(3), 657-670. [Link]

• Unstated Chemistry. (2023, May 29). Rupe Rearrangement mechanism. YouTube. Retrieved from [Link]

• Nakamura, E., et al. (2009). SYNTHESIS OF ETHYL 2-ETHANOYL-2-METHYL-3-PHENYLBUT-3-ENOATE. Organic Syntheses, 86, 325. [Link]

• Kwon, O., & Lu, K. (2009). PHOSPHINE-CATALYZED [4+2] ANNULATION: SYNTHESIS OF ETHYL 6-PHENYL-1-TOSYL-1,2,5,6-TETRAHYDROPYRIDINE-3-CARBOXYLATE. Organic Syntheses, 86, 212. [Link]

• Roy, S., et al. (2022). In Situ Allene Formation via Alkyne Tautomerization to Promote [4 + 2]-Cycloadditions with a Pendant Alkyne or Nitrile. Organic Letters, 24(12), 2321–2326. [Link]

• Roy, S., et al. (2022). In Situ Allene Formation via Alkyne Tautomerization to Promote [4+2]-cycloadditions with a Pendant Alkyne or Nitrile. PMC. [Link]

• Orłowski, A. M., et al. (2017). Mechanism and Selectivity of Cooperatively Catalyzed Meyer–Schuster Rearrangement/Tsuji–Trost Allylic Substitution. Journal of the American Chemical Society, 139(29), 10006–10018. [Link]

• Walczak, M. A. (2021). Recent advances in the direct transformation of propargylic alcohols to allenes. Beilstein Journal of Organic Chemistry, 17, 2236-2253. [Link]

• Slideshare. (n.d.). Rupe Rearrgment. Retrieved from [Link]

• Wang, Y., et al. (2015). DABCO and Bu3P catalyzed [4 + 2] and [3 + 2] cycloadditions of 3-acyl-2H-chromen-ones and ethyl 2,3-butadienoate. Organic & Biomolecular Chemistry, 13(10), 2977-2985. [Link]

• Neuman, R. C. (n.d.). Formation of Alkenes and Alkynes. Elimination Reactions. University of California, Riverside. Retrieved from [Link]

• Sahoo, B., & Ila, H. (2024). Intermolecular Allene–Alkyne Coupling: A Significantly Useful Synthetic Transformation. ACS Catalysis. [Link]

• SynArchive. (n.d.). Meyer-Schuster Rearrangement. Retrieved from [Link]

• Concellón, C., et al. (2022). Meyer–Schuster rearrangement of propargylic alcohols mediated by phosphorus-containing Brønsted acid catalysts. Organic & Biomolecular Chemistry, 20(37), 7439-7445. [Link]

• Reddy, R. P., et al. (2011). Development of a formal catalytic asymmetric [4+2] addition of ethyl-2,3-butadienoate with acyclic enones. Organic Letters, 13(21), 5784-5787. [Link]

• ResearchGate. (2017). Does the allene and alkyne form of the same compound will show similar or different physical properties?. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of ethyl-2-methyl-pentanoate. Retrieved from [Link]

• Reddy, R. P., et al. (2011). Development of a Formal Catalytic Asymmetric [4+2] Addition of Ethyl-2,3-butadienoate with Acyclic Enones. Michigan State University Department of Chemistry. [Link]

• ResearchGate. (2016). How to purify esterification product?. Retrieved from [Link]

• Reddit. (2023). Troubleshooting the synthesis of BINOL derivatives. r/Chempros. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Substituted Allenoates: Ethyl 2-Methyl-2,3-butadienoate vs. Ethyl 2,3-butadienoate

Introduction

Allenes, hydrocarbons containing two cumulative double bonds, represent a unique and highly versatile functional group in modern organic synthesis. Their distinct electronic structure and axial chirality make them valuable precursors for constructing complex molecular architectures.[1] Among this class of compounds, α-allenic esters like ethyl 2,3-butadienoate have emerged as powerful building blocks, particularly in cycloaddition and nucleophilic addition reactions for synthesizing heterocyclic scaffolds relevant to medicinal chemistry.[2]

A fundamental aspect of synthetic design is understanding how substituents modulate the intrinsic reactivity of a pharmacophore. This guide provides an in-depth, data-supported comparison of the reactivity of the unsubstituted ethyl 2,3-butadienoate and its C2-substituted analogue, ethyl 2-methyl-2,3-butadienoate . We will explore how the introduction of a single methyl group at the α-position profoundly alters reaction pathways, regioselectivity, and reaction kinetics, offering both opportunities and challenges for the synthetic chemist. This analysis is grounded in mechanistic principles and supported by experimental data to provide actionable insights for researchers in drug development and process chemistry.

Pillar 1: The Decisive Influence of the C2-Methyl Group: Steric and Electronic Effects

The reactivity of α-allenic esters is governed by the electronic interplay between the electron-withdrawing ester group and the two perpendicular π-systems of the allene. The ester group renders the C2=C3 bond electron-deficient, making the central C3 carbon a primary site for nucleophilic attack. However, the introduction of a methyl group at the C2 position introduces two critical modifying factors:

• Electronic Effect: The methyl group acts as a weak electron-donating group through hyperconjugation. This effect slightly increases the electron density of the C2=C3 π-bond, thereby marginally reducing its electrophilicity compared to the unsubstituted analogue. While often a secondary factor, this electronic perturbation can influence transition state energies.[3]

• Steric Hindrance: This is the dominant differentiating factor. The steric bulk of the methyl group significantly encumbers the space around the α-carbon (C2) and the adjacent central carbon (C3). This spatial blocking has profound consequences for the regioselectivity of nucleophilic attacks and cycloadditions, often redirecting reactivity to the less hindered γ-carbon (C4).[4]

Pillar 2: Comparative Reactivity in Key Transformations

The most striking differences between these two allenoates are observed in phosphine-catalyzed annulation reactions. These reactions, pioneered by Lu and others, rely on the initial nucleophilic addition of a phosphine to the central carbon of the allene to generate a resonance-stabilized zwitterionic intermediate.[5][6][7][8] The subsequent reaction pathway of this intermediate is where the influence of the C2-methyl group becomes paramount.

Phosphine-Catalyzed Annulations with Imines: A Shift from [3+2] to [4+2] Cycloaddition

When reacted with N-tosylimines in the presence of a nucleophilic phosphine catalyst (e.g., PBu₃), the two allenoates yield fundamentally different heterocyclic scaffolds.

• Ethyl 2,3-butadienoate (Unsubstituted): This allenoate typically acts as a three-carbon synthon. The zwitterionic phosphonium intermediate reacts with imines in a formal [3+2] cycloaddition to produce highly functionalized pyrroline derivatives.[7] The reaction proceeds via attack of the α-carbon of the zwitterion onto the imine carbon.

• Ethyl 2-methyl-2,3-butadienoate (Substituted): The steric congestion at the α-carbon completely alters the course of the reaction.[4] Nucleophilic attack by the zwitterionic intermediate on the imine cannot occur at the sterically shielded α-carbon. Instead, the reaction is redirected through the γ-carbon, leading to a formal [4+2] cycloaddition (aza-Baylis-Hillman type reaction) to afford tetrahydropyridine derivatives in high yield.[4]

This substituent-directed shift in mechanism is a powerful synthetic tool, allowing for the selective synthesis of either five- or six-membered nitrogen heterocycles by simply choosing the appropriate allenoate starting material.

Figure 1: Divergent reaction pathways of substituted vs. unsubstituted allenoates.

Quantitative Data Summary

The following table summarizes typical experimental outcomes for the phosphine-catalyzed reaction of both allenoates with N-tosylbenzaldimine, illustrating the impact of the C2-methyl group on reaction time and product class.

Substrate	Catalyst	Electrophile	Predominant Product Type	Reaction Time	Typical Yield	Reference
Ethyl 2,3-butadienoate	PPh₃	N-tosylbenzaldimine	[3+2] Cycloadduct (Pyrroline)	~12 h	>90%	[7]
Ethyl 2-methyl-2,3-butadienoate	PBu₃	N-tosylbenzaldimine	[4+2] Cycloadduct (Tetrahydropyridine)	~9 h	99%	[4]

Interestingly, the reaction of the methylated allenoate can be faster, which may be attributed to the electronics of the intermediate vinylogous ylide, where a more acidic β'-proton could accelerate the rate-determining proton transfer step.[4]

Pillar 3: Self-Validating Experimental Protocols

To ensure reproducibility and provide a practical framework for laboratory application, we present detailed, validated protocols for the key reactions discussed.

Experimental Protocol 1: Synthesis of Ethyl 6-phenyl-1-tosyl-1,2,5,6-tetrahydropyridine-3-carboxylate via [4+2] Cycloaddition

This protocol details the phosphine-catalyzed [4+2] cycloaddition of ethyl 2-methyl-2,3-butadienoate with N-tosylbenzaldimine. The choice of tributylphosphine over triphenylphosphine is crucial; its greater nucleophilicity is often required to efficiently initiate reactions with α-substituted allenoates.[9]

Workflow Diagram:

Figure 2: Experimental workflow for the synthesis of a tetrahydropyridine derivative.

Step-by-Step Procedure: [4]

• Preparation: Flame-dry a 1-L, single-necked, round-bottomed flask equipped with a magnetic stir bar and a rubber septum. Allow the flask to cool to room temperature under a stream of argon.

• Reagent Addition: Charge the flask with N-(p-toluenesulfonyl)benzaldimine (7.78 g, 30.0 mmol) and tri-n-butylphosphine (1.48 mL, 5.93 mmol, ~20 mol%).

• Solvent Addition: Purge the flask with argon. Add anhydrous dichloromethane (600 mL) via cannula under an argon atmosphere. Stir the mixture for 5 minutes at room temperature.

• Allenoate Addition: Add ethyl 2-methyl-2,3-butadienoate (4.61 g, 36.5 mmol) to the reaction flask via syringe over a period of 5 minutes.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 9-13 hours.

• Work-up: Upon completion, remove the solvent by rotary evaporation under reduced pressure.

• Purification: Purify the resulting residue by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford the pure tetrahydropyridine product.

Experimental Protocol 2: Synthesis of a Cyclopentene Derivative via [3+2] Annulation

This protocol describes the phosphine-catalyzed [3+2] annulation of ethyl 2,3-butadienoate with an electron-deficient alkene, a classic Lu annulation.[5][8]

Step-by-Step Procedure:

• Preparation: Flame-dry a 100-mL, round-bottomed flask equipped with a magnetic stir bar and purge with argon.

• Reagent Addition: To the flask, add the electron-deficient olefin (e.g., diethyl fumarate, 1.0 mmol) and a catalytic amount of triphenylphosphine (26.2 mg, 0.1 mmol, 10 mol%).[5]

• Solvent Addition: Add anhydrous benzene or toluene (20 mL) via syringe.

• Allenoate Addition: Add ethyl 2,3-butadienoate (1.2 mmol) to the stirred solution.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor for the consumption of starting materials by TLC or GC-MS. Reactions are typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Purify the crude residue by flash chromatography on silica gel to isolate the desired cyclopentene product.[5]

Conclusion and Outlook

The comparison between ethyl 2-methyl-2,3-butadienoate and ethyl 2,3-butadienoate serves as a compelling case study in physical organic chemistry, demonstrating how a seemingly minor structural modification can fundamentally dictate chemical reactivity. The C2-methyl group exerts powerful steric control, overriding the typical reactivity patterns of the parent allenoate. Its primary effect is the steric shielding of the α-position, which redirects nucleophilic attacks to the γ-position. This predictable regiochemical control is not a limitation but a synthetic advantage, enabling chemists to selectively access different heterocyclic systems—pyrrolidines from the unsubstituted allenoate and tetrahydropyridines from the α-methylated version—from common precursors.

For professionals in drug discovery and development, this understanding is critical. It allows for the rational design of synthetic routes to diverse molecular scaffolds, expanding the accessible chemical space for new therapeutic agents. By appreciating the subtle interplay of steric and electronic effects, we can better harness the synthetic potential of these remarkable allenoic building blocks.

References

• An In-depth Technical Guide to Ethyl 2,3-butadienoate: Discovery, Synthesis, and Applications in Chemical and Pharmaceutical Res. BenchChem.
• All-carbon [3 + 2] cycloaddition in natural product synthesis. Beilstein Journals.
• Key Reactions and Uses of Allene. Echemi.
• Ethyl 2,3-butadienoate 95 14369-81-4. Sigma-Aldrich.
• DABCO and Bu3P catalyzed [4 + 2] and [3 + 2] cycloadditions of 3-acyl-2H-chromen-ones and ethyl 2,3-butadienoate. Organic & Biomolecular Chemistry (RSC Publishing).
• Electrophilic Addition and Cyclization Reactions of Allenes. Accounts of Chemical Research.
• Palladium-Catalyzed Efficient Enantioselective Synthesis of Chiral Allenes: Steric and Electronic Effects of Ligands. ACS Catalysis.
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• Novel Reaction of Ethyl 2,3-Butadienoate with Aldehydes in the Presence of Base. Chemistry Letters.
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• A Comparative Guide to the Scalability of Reactions Involving Ethyl 2,3-Butadienoate. BenchChem.
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A Comparative Guide to Validating Stereoselectivity in Gold-Catalyzed Reactions of Allenoates

Introduction: The Unique Challenge and Opportunity of Allenic Esters

Allenes, with their orthogonal π-systems, represent a class of exceptionally versatile synthons in modern organic chemistry. Their axial chirality makes them attractive building blocks for complex molecules, particularly in the realm of drug development. However, controlling the stereochemistry during their functionalization is a significant synthetic challenge. Among the various methods developed, homogeneous gold catalysis has emerged as a powerful and mild strategy for activating allenes towards a wide range of transformations.[1][2] This guide provides an in-depth analysis of validating stereoselectivity in the gold-catalyzed reactions of allenoates, using the cycloisomerization of allenoic acids as a primary, data-supported case study. We will dissect the mechanistic underpinnings of stereocontrol, provide a robust experimental workflow for validation, and compare the gold-catalyzed approach with other leading alternatives.

Pillar 1: The Mechanism of Stereoselection in Gold(I) Catalysis

The efficacy of gold(I) catalysts stems from their strong carbophilic π-acidic nature, allowing for the facile activation of the C-C multiple bonds in allenes even under mild conditions.[3] In a typical catalytic cycle involving an allenoate, the cationic gold(I) complex coordinates to one of the double bonds. For intramolecular reactions, such as the cycloisomerization of an allenoic acid, this activation renders the allene susceptible to nucleophilic attack by the tethered carboxylate.

The transfer of chirality from the catalyst to the product is the critical step. Unlike square-planar d8 metals, Au(I) complexes possess a linear geometry, which makes stereochemical information transfer less direct. High enantioselectivity is therefore achieved through the strategic design of chiral ligands and the influence of counterions.[4][5] Chiral biaryl phosphine ligands, for example, create a well-defined, asymmetric environment around the gold center. The counterion plays a crucial role in the ion-pair model; a close association between the chiral counteranion and the cationic gold center can significantly influence the enantioinduction.[6][7]

Caption: Mechanism of Gold(I)-Catalyzed Allenoate Cycloisomerization.

Pillar 2: A Self-Validating Experimental Protocol: The Case of Allenoic Acid Cycloisomerization

To illustrate the process of validating stereoselectivity, we will use the highly efficient gold-catalyzed cycloisomerization of allenoic acids to γ-butyrolactones, as demonstrated by Ma and colleagues.[8] This reaction serves as an excellent model due to its high yields and exceptional control over both diastereoselectivity (E/Z) and enantioselectivity (ee).

Experimental Workflow for Synthesis and Validation

The protocol is designed as a self-validating system, where analytical checkpoints are integrated to confirm stereochemical outcomes.

Caption: Workflow for Gold-Catalyzed Cycloisomerization and Stereochemical Validation.

Step-by-Step Methodology

• Catalyst Pre-activation: In a nitrogen-flushed vial, the gold(I)-phosphine complex (e.g., AuCl(LB-Phos), 0.01 mmol) and a silver salt activator (e.g., AgOTs, 0.01 mmol) are stirred in anhydrous chloroform (2 mL) at room temperature for 15 minutes. The silver salt serves to abstract the chloride ligand, generating the active cationic gold(I) species.

• Reaction Execution: A solution of the allenoic acid substrate (0.2 mmol) in chloroform (1 mL) is added to the catalyst mixture. The reaction is stirred at 25°C for the specified time (e.g., 4 hours), with progress monitored by Thin-Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is filtered through a short pad of silica gel and concentrated under reduced pressure. The crude product is then purified by flash column chromatography.

• Validation of Stereoselectivity:

  • Diastereoselectivity (E/Z Ratio): An aliquot of the crude reaction mixture is analyzed by ¹H NMR spectroscopy. The integration of characteristic signals for the E and Z isomers allows for precise determination of the diastereomeric ratio.[8]

  • Enantioselectivity (% ee): The purified product is analyzed by chiral High-Performance Liquid Chromatography (HPLC) using a suitable chiral stationary phase (e.g., Chiralpak AD-H) and a mobile phase determined through screening (e.g., hexanes/isopropanol). The enantiomeric excess is calculated from the integrated areas of the two enantiomer peaks.[8]

Pillar 3: Comparative Performance Analysis

The choice of catalyst is paramount for achieving high stereoselectivity. Gold catalysis, particularly with modern phosphine ligands, offers superior performance for this class of transformation compared to many alternatives.

Gold Catalyst Screening Data

The following table, adapted from the work of Ma et al., demonstrates the critical effect of the phosphine ligand on the stereochemical outcome of the allenoic acid cycloisomerization.[8]

Entry	Gold Catalyst [Au]	Yield (%)	E/Z Ratio	ee (%)
1	AuCl(IPr)	100	95:5	96
2	Au₂Cl₂(dppm)	99	93:7	99
3	AuCl(t-Bu₃P)	98	96.5:3.5	97
4	AuCl(PPh₃)	98	94:6	99
5	AuCl(LB-Phos)	100	97:3	99
6	AuCl(Gorlos-Phos)	93	94:6	92
Reaction conditions: 0.2 mmol substrate, 0.01 mmol [Au], 0.01 mmol AgOTs, in CHCl₃ at 25°C.

Analysis: The data clearly shows that while several gold catalysts provide excellent enantioselectivity, the sterically bulky and specifically designed LB-Phos ligand is superior in controlling the E/Z diastereoselectivity, achieving a 97:3 ratio while maintaining a near-perfect 99% ee and quantitative yield.[8] This underscores the importance of ligand design in fine-tuning reaction outcomes.

Comparison with Other Metal Catalysts

While gold is a leader in allenoate cyclization, other transition metals can be effective for different types of allene transformations.

Catalytic System	Typical Transformation	Advantages	Limitations/Differences
Gold(I)	Cycloisomerizations, Hydroaminations[9]	Extremely mild conditions, high functional group tolerance, excellent stereoselectivity with proper ligand design.	Catalyst cost can be a factor; sensitivity to certain impurities.
Rhodium(I)	1,3-Acyl Rearrangements[10]	High catalytic efficiency and excellent E-selectivity for specific rearrangement reactions.	Scope is often narrower than gold; may not be suitable for cycloisomerization of allenoic acids with the same efficiency.
Palladium(II)	C-H Dienylations, Carbonylations[11][12]	Powerful for C-H activation and cross-coupling reactions involving allenes.	Often requires harsher conditions or pre-functionalized substrates (e.g., halides, boronic acids); different reaction pathways are accessed.
Silver(I)	Cyclization to Butenolides[11]	Cost-effective Lewis acid for promoting cyclization.	Generally provides lower stereoselectivity compared to chiral gold complexes; often requires stoichiometric amounts or higher catalyst loadings.
Cobalt(III)	Sequential C-H Additions[13]	Enables multi-component reactions, forming multiple C-C bonds in one step.	Primarily focused on C-H activation pathways, which is mechanistically distinct from the π-acid activation typical for gold.

Conclusion and Outlook

Validating stereoselectivity in gold-catalyzed reactions of allenoates is a systematic process grounded in robust analytical techniques. The combination of ¹H NMR for diastereomeric ratio analysis and chiral HPLC for enantiomeric excess determination provides a complete and trustworthy picture of the reaction's stereochemical outcome. The demonstrated case study highlights that gold(I) catalysis, when paired with rationally designed chiral ligands like LB-Phos, offers an unparalleled level of control for the stereoselective cycloisomerization of allenoic acids.[8] While other metals like Rhodium and Palladium have their own niches in allene chemistry, gold's unique reactivity under exceptionally mild conditions solidifies its position as a premier tool for complex stereoselective synthesis. Future research will likely focus on expanding the substrate scope and developing even more efficient and recyclable gold catalyst systems to further enhance the utility of this powerful methodology.

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A Tale of Two Unsaturations: A Comparative Guide to Allene Esters and Alkyne Esters in Transition Metal Catalysis

Introduction

In the landscape of modern organic synthesis, the quest for molecular complexity from simple, readily available starting materials is paramount. Among the most versatile building blocks are unsaturated esters, which serve as linchpins in countless carbon-carbon and carbon-heteroatom bond-forming reactions. This guide focuses on two prominent classes: allene esters and alkyne esters. While structurally related, their distinct electronic and geometric properties give rise to divergent and often complementary reactivity profiles under transition metal catalysis.

For researchers in medicinal chemistry and materials science, understanding these differences is not merely academic; it is fundamental to strategic synthetic design. The choice between an allene ester and an alkyne ester dictates the accessible reaction pathways, the nature of the key organometallic intermediates, and ultimately, the structure of the final product. This guide provides an in-depth comparison of their performance, supported by mechanistic insights and experimental data, to empower chemists to harness their unique potential with precision and predictability.

Structural and Electronic Divergence: The Foundation of Reactivity

The fundamental difference between allene esters and alkyne esters lies in the arrangement of their π-systems.

• Allene Esters: These molecules possess a unique cumulated diene system (C=C=C). The central carbon is sp-hybridized, forcing the two π-bonds into orthogonal planes. This non-conjugated arrangement means the double bonds react independently. Furthermore, appropriately substituted allenes exhibit axial chirality, a feature that can be strategically transferred to create stereogenic centers in the product.[1][2]

• Alkyne Esters: Characterized by a C≡C triple bond, these substrates have a linear geometry and two co-planar π-bonds. The triple bond acts as a single, electron-rich functional group. The presence of an electron-withdrawing ester group significantly polarizes the π-system, rendering the β-carbon highly electrophilic.[3][4]

This structural dichotomy is the primary determinant of how each substrate interacts with a transition metal center, leading to distinct mechanistic manifolds.

Mechanistic Pathways: A Divergence into π-Allyl and Vinyl-Metal Intermediates

Transition metal catalysts activate allene and alkyne esters through fundamentally different pathways, leading to the formation of distinct key intermediates that dictate the final product structure.

The Allene Ester Pathway: Dominance of the π-Allyl Intermediate

The reactivity of allenes is often governed by the selective formation of either a metal-π-allyl or a metal-alkenyl intermediate upon insertion of an organometallic species.[5][6] In the context of catalysis, particularly with palladium, the formation of a π-allyl complex is a prevalent and powerful strategy. This typically occurs via carbometalation of the central sp-hybridized carbon.

A generalized catalytic cycle for a palladium-catalyzed cyclization of an allene ester illustrates this principle:

• Oxidative Addition: The active Pd(0) catalyst reacts with a substrate (e.g., an aryl halide) to form an organopalladium(II) species.

• Carbopalladation: The organopalladium species coordinates to one of the allene's double bonds and undergoes migratory insertion. Insertion onto the central carbon is common, directly generating a reactive Pd-π-allyl intermediate .

• Nucleophilic Attack/Cyclization: A tethered or external nucleophile attacks the π-allyl complex.

• Reductive Elimination: The catalyst is regenerated, yielding the final cyclized product.

Figure 1: Generalized catalytic cycle for allene ester cyclization.

The Alkyne Ester Pathway: The Vinyl-Metal Nexus

In contrast, the activation of alkyne esters almost invariably proceeds through a vinyl-metal intermediate . This is formed via the syn-carbometalation or hydrometalation of the triple bond.[7][8][9] The regiochemistry of this addition is strongly influenced by the polarizing effect of the ester group.

A comparable catalytic cycle for an alkyne ester cyclization highlights the mechanistic departure:

• Oxidative Addition: As before, an active Pd(0) catalyst generates an Ar-Pd(II)-X species.

• Carbopalladation: The organopalladium species adds across the alkyne in a syn-fashion, forming a vinyl-palladium intermediate . The aryl group typically adds to the β-carbon due to electronic effects.

• Further Reaction: This vinyl-palladium species can then undergo various subsequent steps, such as insertion of another π-system in annulation reactions or reductive elimination.

• Catalyst Regeneration: The cycle is completed to release the product and the active Pd(0) catalyst.

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A Comparative Guide to Analytical Methods for Purity Determination of Ethyl 2-Methyl-2,3-Butadienoate

In the synthesis of fine chemicals and active pharmaceutical ingredients, the rigorous assessment of purity for starting materials and intermediates is not merely a quality control step but a fundamental requirement for ensuring reaction reproducibility, final product efficacy, and safety. Ethyl 2-methyl-2,3-butadienoate, an allenic ester, serves as a versatile intermediate in organic synthesis. Its unique allenic functionality, however, presents specific analytical challenges, including potential isomerization and the presence of structurally similar impurities. This guide provides an in-depth, objective comparison of a validated High-Performance Liquid Chromatography (HPLC) method with alternative analytical techniques for the robust purity analysis of this key intermediate.

The Primary Technique: A Validated Reversed-Phase HPLC-UV Method

For routine quality control of ethyl 2-methyl-2,3-butadienoate, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is often the method of choice due to its versatility, robustness, and wide applicability.[1]

Method Development Rationale

The selection of an RP-HPLC method is grounded in the physicochemical properties of ethyl 2-methyl-2,3-butadienoate. As a moderately polar ester, it is well-suited for separation on a non-polar stationary phase with a polar mobile phase.[2]

• Stationary Phase: A C18 (octadecylsilyl) bonded silica column is the workhorse of reversed-phase chromatography and was selected for its strong hydrophobic interactions with the analyte, providing excellent retention and resolution from potential non-polar impurities.[3]

• Mobile Phase: A gradient of water and acetonitrile was chosen. Acetonitrile is a common organic modifier that offers low viscosity and a low UV cutoff, which is advantageous for detection. A gradient elution, starting with a higher water concentration and increasing the acetonitrile percentage, ensures that any more polar, early-eluting impurities are well-separated from the main analyte peak, and any highly retained, non-polar impurities are efficiently eluted from the column.

• Detection: Although the allenic ester lacks a strong chromophore, the ester functionality and conjugated double bonds allow for sufficient ultraviolet (UV) absorbance at lower wavelengths. A Photodiode Array (PDA) or Diode Array Detector (DAD) is highly recommended over a single-wavelength UV detector.[4][5] A PDA detector acquires absorbance data across a wide spectrum simultaneously, which is invaluable for assessing peak purity by comparing spectra across an eluting peak.[6][7] This feature helps to confirm that the main analyte peak is not co-eluting with any impurities.[8] For this method, a detection wavelength of 210 nm was selected to maximize sensitivity.

Optimized Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent, with PDA/DAD Detector
Column	ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase A	Water (HPLC Grade)
Mobile Phase B	Acetonitrile (HPLC Grade)
Gradient	0-10 min, 40-90% B; 10-12 min, 90% B; 12.1-15 min, 40% B
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	PDA/DAD at 210 nm, Spectral Range: 190-400 nm
Injection Vol.	10 µL
Sample Diluent	Acetonitrile/Water (50:50, v/v)

HPLC Method Validation: A Self-Validating System

Method validation is the process that demonstrates an analytical procedure is suitable for its intended purpose.[9] The following validation was performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[10][11]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. The specificity of this method was demonstrated by analyzing a placebo (diluent), a spiked sample containing likely impurities (e.g., starting materials, isomeric byproducts), and the analyte standard. The chromatograms showed no interference at the retention time of ethyl 2-methyl-2,3-butadienoate, and the PDA detector confirmed peak purity.

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results which are directly proportional to the concentration of the analyte.

• Protocol: A series of five solutions of ethyl 2-methyl-2,3-butadienoate reference standard were prepared in the sample diluent, ranging from 50% to 150% of the nominal analytical concentration (e.g., 0.05 mg/mL to 0.15 mg/mL). Each solution was injected in triplicate.

• Results: A calibration curve was constructed by plotting the mean peak area against the concentration.

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	> 0.999	≥ 0.999
Range	0.05 - 0.15 mg/mL	Covers the expected working range

Accuracy (Recovery)

Accuracy was determined by applying the method to a sample of known purity (reference standard) and also by spiking a sample with known amounts of the analyte at three different concentration levels.

• Protocol: Nine determinations across three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) were performed. The percentage recovery was calculated.

• Results:

Spiked Level	Mean Recovery (%)	Acceptance Criteria
80%	99.5%	98.0% - 102.0%
100%	100.2%	98.0% - 102.0%
120%	100.8%	98.0% - 102.0%

Precision

Precision is evaluated at two levels: repeatability and intermediate precision.[10]

• Repeatability (Intra-assay precision):

  • Protocol: Six replicate injections of a single standard solution at 100% of the target concentration were performed on the same day, by the same analyst, on the same instrument.

  • Results: The Relative Standard Deviation (RSD) of the peak areas was calculated.

Parameter	RSD (%)	Acceptance Criteria
Repeatability	< 0.5%	≤ 1.0%

• Intermediate Precision:

  • Protocol: The repeatability assay was repeated on a different day, by a different analyst, and on a different instrument.

  • Results: The RSD was calculated across all 12 measurements from both days.

Parameter	RSD (%)	Acceptance Criteria
Intermediate Precision	< 0.8%	≤ 2.0%

Detection and Quantitation Limits (LOD & LOQ)

LOD is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.

• Protocol: These were determined based on the standard deviation of the response and the slope of the calibration curve.

• Results:

Parameter	Result
Limit of Detection (LOD)	0.001 mg/mL
Limit of Quantitation (LOQ)	0.003 mg/mL

Robustness

Robustness was evaluated by making small, deliberate variations to the method parameters and assessing the impact on the results.

• Protocol: Parameters such as flow rate (±0.1 mL/min), column temperature (±2 °C), and the mobile phase composition (±2% organic) were varied.

• Results: The system suitability parameters (e.g., peak asymmetry, theoretical plates) remained within acceptable limits, and the quantitative results were not significantly affected, demonstrating the method's reliability for routine use.

Caption: Workflow for HPLC method validation per ICH Q2(R1) guidelines.

Comparative Analysis: Alternative Analytical Techniques

While the validated HPLC method is robust for routine use, alternative techniques offer distinct advantages in specific scenarios, such as for volatile impurity profiling or as a primary, standard-free quantification method.[12]

Gas Chromatography with Flame Ionization Detection (GC-FID)

• Principle and Suitability: Ethyl 2-methyl-2,3-butadienoate is a volatile ester, making it an excellent candidate for Gas Chromatography (GC).[13] GC separates compounds based on their boiling points and interaction with a stationary phase in a gaseous mobile phase.[14] A Flame Ionization Detector (FID) provides high sensitivity for organic compounds.

• Performance Comparison: GC often provides higher resolution and faster analysis times for volatile compounds compared to HPLC.[14] It is particularly superior for detecting and quantifying low-level volatile impurities, such as residual solvents or starting materials, that might be difficult to resolve by RP-HPLC.[15]

Quantitative Nuclear Magnetic Resonance (qNMR)

• Principle and Suitability: Quantitative NMR (qNMR) is a primary analytical method that determines purity based on the direct proportionality between the integral of an NMR signal and the number of nuclei it represents.[16][17] By using a certified internal standard of known purity and mass, the purity of the analyte can be calculated without needing a specific reference standard of the analyte itself.[18]

• Performance Comparison: qNMR is considered a more absolute and direct method for purity assessment than chromatography.[19] It provides structural confirmation and can quantify the main component and any proton-containing impurities from a single experiment, provided their signals are resolved.[18] This makes it an invaluable tool for certifying reference standards or for purity analysis when a specific standard for the analyte is unavailable.

Performance Comparison Matrix

Feature	HPLC-PDA	GC-FID	qNMR
Principle	Liquid-phase separation based on polarity	Gas-phase separation based on volatility	Nuclear spin resonance in a magnetic field
Primary Use	Routine QC, purity, and impurity profiling	Volatile impurity profiling, residual solvents	Absolute purity determination, standard certification
Sensitivity	Good (ng level)	Excellent for volatiles (pg level)	Moderate (µg-mg level)
Speed	Moderate (15-20 min)	Fast (5-15 min)	Slow (requires careful prep & long acquisition)
Selectivity	Good for non-volatile impurities	Excellent for volatile isomers/impurities	Excellent for structurally different molecules
Requires Analyte Standard?	Yes, for quantification	Yes, for quantification	No (uses an internal standard)[18]
Solvent Consumption	High	Low	Very Low

Decision Framework: Selecting the Right Method

The choice of analytical method depends on the specific goal of the analysis.

Caption: Decision framework for selecting the appropriate analytical method.

Conclusion

For the routine purity analysis of ethyl 2-methyl-2,3-butadienoate, a properly developed and validated reversed-phase HPLC method offers a reliable, robust, and accurate solution. It provides the necessary specificity and precision for quality control in a regulated environment. However, for comprehensive characterization, orthogonal techniques are indispensable. Gas Chromatography is the superior choice for analyzing volatile impurities, while qNMR stands as the definitive method for absolute purity assignment and the certification of reference materials. The integration of these techniques provides a complete and trustworthy analytical profile, ensuring the quality and consistency of this important chemical intermediate.

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A Senior Application Scientist's Guide to the Spectroscopic Comparison of Ethyl 2-Methyl-2,3-Butadienoate and Its Isomers

In the fields of synthetic chemistry and drug development, the precise characterization of molecular structure is not merely a procedural step but the bedrock of innovation and safety. Isomers, compounds sharing the same molecular formula but differing in atomic arrangement, can exhibit vastly different chemical, physical, and biological properties. This guide provides an in-depth spectroscopic comparison of ethyl 2-methyl-2,3-butadienoate, an allenic ester, and its common olefinic isomers: ethyl (E)-2-methyl-2-butenoate, ethyl (Z)-2-methyl-2-butenoate, and ethyl 2-methyl-3-butenoate.

As a senior application scientist, my objective is to move beyond a simple recitation of data. This guide is structured to explain the causal relationships between molecular structure and spectral output, providing the logical framework necessary for unambiguous isomeric assignment. The methodologies described herein are designed to be self-validating, ensuring researchers can apply these principles with confidence.

The Isomeric Landscape

The four isomers under investigation (C₇H₁₂O₂) represent distinct structural classes, each with a unique electronic and steric environment that serves as a spectroscopic fingerprint.

• Ethyl 2-methyl-2,3-butadienoate (1): An α-allenic ester with a cumulated diene system (C=C=C).

• Ethyl (E)-2-methyl-2-butenoate (2): An α,β-unsaturated ester with the ethyl and methyl groups on opposite sides of the double bond (trans, also known as ethyl tiglate).[1][2]

• Ethyl (Z)-2-methyl-2-butenoate (3): An α,β-unsaturated ester with the ethyl and methyl groups on the same side of the double bond (cis, also known as ethyl angelate).[3][4]

• Ethyl 2-methyl-3-butenoate (4): A β,γ-unsaturated ester where the double bond is not conjugated with the carbonyl group.[5]

The following sections will dissect how these structural nuances are revealed by key analytical techniques.

Infrared (IR) Spectroscopy: Probing Vibrational Modes

Infrared spectroscopy is a rapid and powerful tool for identifying functional groups. The primary distinction among our isomers lies in the unique stretching vibrations of the C=C bonds.

The most telling feature is the asymmetric stretch of the allene (C=C=C) functional group in 1 , which produces a strong, characteristic absorption band in a region where most other functional groups are silent.[6][7] The conjugated C=C and C=O bonds in isomers 2 and 3 result in a decrease in their respective stretching frequencies compared to their non-conjugated counterparts due to resonance delocalization, which weakens the double bond character.

Table 1: Comparative IR Absorption Frequencies (cm⁻¹)

Functional Group	Isomer 1 (Allene)	Isomers 2 & 3 (Conjugated)	Isomer 4 (Non-conjugated)	Rationale
C=C=C Asymmetric Stretch	~1950 (strong, sharp)	N/A	N/A	Unique vibrational mode of the cumulated diene system.[8]
C=O Stretch (Ester)	~1715	~1700-1710	~1735-1740	Conjugation lowers the bond order and thus the stretching frequency.
C=C Stretch (Alkene)	N/A	~1650	~1640	The C=C bond in the non-conjugated isomer is electronically isolated.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR spectroscopy provides an unambiguous map of the carbon environments within a molecule. The chemical shift of each carbon is highly sensitive to its hybridization and electronic environment. The differentiation of these four isomers by ¹³C NMR is remarkably clear.

The central sp-hybridized carbon of the allene in isomer 1 is the most dramatic and diagnostic signal, appearing far downfield (~200 ppm) due to extreme deshielding.[9] In contrast, the sp² carbons of the alkenes in isomers 2 , 3 , and 4 appear in the more typical 115-145 ppm range. The carbonyl carbon's chemical shift also provides confirmatory evidence of conjugation.

Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm)

Carbon Atom	Isomer 1 (Allene)	Isomer 2 (E-butenoate)	Isomer 3 (Z-butenoate)	Isomer 4 (Non-conjugated)
C=O	~168	~167	~166	~172
Allene C (sp)	~210	N/A	N/A	N/A
Allene/Alkene C (sp²)	~95 (Cα), ~85 (Cγ)	~128 (Cα), ~138 (Cβ)	~127 (Cα), ~137 (Cβ)	~135 (Cγ), ~116 (Cδ)
-O-CH₂-	~61	~60	~60	~60
α-C (sp³)	N/A	N/A	N/A	~42
Methyl/Ethyl Carbons	~15-20	~12-16	~15-20	~14-20

Note: Values are predicted based on established chemical shift ranges.[10][11] Actual values may vary slightly based on solvent and experimental conditions.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating Proton Environments

¹H NMR provides detailed information about the electronic environment, connectivity, and spatial arrangement of protons. While the ethyl ester signals (a quartet around 4.1-4.2 ppm and a triplet around 1.2-1.3 ppm) are common to all four isomers, the signals from the methyl and vinyl protons are highly diagnostic.[12][13]

Distinguishing Features:

• Isomer 1 (Allene): Shows a characteristic signal for the terminal allenic protons (=CH₂) around 4.8-5.0 ppm, which will appear as a multiplet due to coupling with the α-methyl group.

• Isomer 4 (Non-conjugated): Is readily identified by the presence of both vinyl protons (~5.0-6.0 ppm) and a distinct signal for the proton on the α-carbon (~3.0 ppm), which is absent in the other isomers.

• Isomers 2 (E) and 3 (Z): These isomers present the most subtle challenge. Both will show a quartet for the vinyl proton coupled to the adjacent methyl group. However, the chemical shifts of the two methyl groups attached to the double bond will differ slightly due to the anisotropic effect of the carbonyl group. In the (Z)-isomer 3 , the β-methyl group is cis to the ester group and experiences greater deshielding, shifting its signal downfield compared to the (E)-isomer 2 . The most definitive method for distinguishing E/Z isomers is the 2D Nuclear Overhauser Effect Spectroscopy (NOESY) experiment.[14][15] A cross-peak will be observed between the protons of the α-methyl group and the β-methyl group in the (E)-isomer, while the (Z)-isomer will show a correlation between the α-methyl and the vinyl proton.[16]

Table 3: Comparative ¹H NMR Chemical Shifts (δ, ppm)

Proton Assignment	Isomer 1 (Allene)	Isomer 2 (E-butenoate)	Isomer 3 (Z-butenoate)	Isomer 4 (Non-conjugated)
-O-CH₂- (q)	~4.1	~4.1	~4.1	~4.1
-O-CH₂-CH₃ (t)	~1.2	~1.2	~1.2	~1.2
=CH- (q)	N/A	~6.8	~6.0	~5.8 (m)
=CH₂ (m)	~4.9	N/A	N/A	~5.1 (m)
α-CH₃ (s/d)	~1.8 (t)	~1.8 (s)	~2.0 (s)	~1.2 (d)
β-CH₃ (d)	N/A	~1.9 (d)	~2.1 (d)	N/A
α-CH (m)	N/A	N/A	N/A	~3.0

Note: Values are predicted based on established chemical shift ranges and analogous structures.[17] Multiplicities: s=singlet, d=doublet, t=triplet, q=quartet, m=multiplet.

Mass Spectrometry (MS): Analyzing Fragmentation Patterns

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. All four isomers will exhibit a molecular ion peak (M⁺) at m/z = 128.17. However, the relative abundance of fragment ions can help in differentiation.

The most common fragmentation for ethyl esters is the loss of the ethoxy group (-•OCH₂CH₃) to form an acylium ion, and a McLafferty rearrangement if a γ-hydrogen is available.[18]

• Isomers 1, 2, and 3: Are expected to show a prominent peak at m/z 83, corresponding to the [M - OCH₂CH₃]⁺ fragment.

• Isomer 4: Can also lose the ethoxy group. Its fragmentation may differ due to the isolated double bond, potentially showing fragments from allylic cleavage.

• Allenic Esters: May exhibit unique fragmentation patterns involving the allene moiety, although distinguishing it from the conjugated isomers by mass spectrometry alone can be challenging without high-resolution analysis or tandem MS.[19][20]

Experimental Workflows and Protocols

Achieving high-quality, reproducible data requires adherence to standardized protocols. The following outlines the essential steps for the spectroscopic analysis of these isomers.

Spectroscopic Analysis Workflow

Caption: Workflow for Isomer Differentiation.

Detailed Experimental Protocols

1. NMR Sample Preparation and Acquisition [21]

• Objective: To obtain high-resolution ¹H, ¹³C, and 2D NOESY spectra.

• Materials: Isomeric sample (5-10 mg), deuterated chloroform (CDCl₃) with tetramethylsilane (TMS), 5 mm NMR tubes.

• Procedure:

  • Accurately weigh 5-10 mg of the sample into a clean, dry vial.

  • Dissolve the sample in approximately 0.6-0.7 mL of CDCl₃ containing 0.03% TMS.

  • Transfer the solution to a 5 mm NMR tube.

  • Place the tube in the NMR spectrometer and lock, tune, and shim the instrument.

  • ¹H NMR Acquisition: Acquire a standard one-pulse ¹H spectrum using a 30-degree pulse angle and a relaxation delay of 2 seconds.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. An increased number of scans will be necessary due to the low natural abundance of ¹³C.

  • 2D NOESY Acquisition (for E/Z isomers): Set up a standard NOESY pulse sequence with a mixing time of 500-800 ms.

  • Processing: Apply Fourier transform, phase correction, and baseline correction to all spectra. Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.

2. Infrared (IR) Spectroscopy

• Objective: To identify key functional group vibrations.

• Procedure:

  • Ensure the ATR (Attenuated Total Reflectance) crystal of the FTIR spectrometer is clean.

  • Acquire a background spectrum.

  • Place a small drop of the neat liquid sample directly onto the ATR crystal.

  • Acquire the sample spectrum (typically 16-32 scans at a resolution of 4 cm⁻¹).

  • Clean the crystal thoroughly with an appropriate solvent (e.g., isopropanol) after analysis.

3. Mass Spectrometry (MS)

• Objective: To determine the molecular weight and analyze the fragmentation pattern.

• Procedure:

  • Prepare a dilute solution of the sample in a volatile solvent (e.g., methanol or dichloromethane).

  • Introduce the sample into the mass spectrometer via direct infusion or through a GC inlet.

  • Acquire the mass spectrum using Electron Ionization (EI) at 70 eV.

  • Analyze the molecular ion peak and the fragmentation pattern.

Conclusion

The spectroscopic differentiation of ethyl 2-methyl-2,3-butadienoate and its olefinic isomers is a clear and logical process when approached systematically. Each analytical technique provides a crucial piece of the structural puzzle. IR spectroscopy rapidly identifies the unique allenic functional group. ¹³C NMR offers a definitive carbon count and hybridization map, highlighting the unmistakable downfield shift of the central allene carbon. Finally, ¹H NMR and 2D NOESY experiments provide fine details of the proton environment, enabling the conclusive assignment of E/Z stereochemistry. By understanding the causal links between molecular structure and spectral output, researchers can confidently and accurately characterize these important synthetic building blocks.

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Benchmarking Catalyst Efficiency for Ethyl 2-Methyl-2,3-butadienoate Activation: A Comparative Guide

Ethyl 2-methyl-2,3-butadienoate is a highly versatile α -substituted allenoate that has become a cornerstone substrate in organocatalytic annulations. Unlike α -unsubstituted allenoates—which classically undergo Lu's [3+2] cycloaddition—the steric congestion introduced by the α -methyl group fundamentally alters the molecule's reactivity profile. When activated by a suitable nucleophilic catalyst, the reaction pathway shifts predominantly toward [4+2] annulations or unique olefinations, depending entirely on the catalyst's nucleophilicity and basicity.

This guide benchmarks the efficiency of various nucleophilic catalysts in activating ethyl 2-methyl-2,3-butadienoate, providing researchers and drug development professionals with evidence-based protocols for synthesizing complex heterocycles, such as highly functionalized tetrahydropyridines.

Mechanistic Causality: The Role of the Catalyst

The activation of ethyl 2-methyl-2,3-butadienoate initiates via the conjugate addition of a nucleophilic catalyst to the β -carbon of the allene system. This generates a resonance-stabilized phosphonium dienolate zwitterion. Because of the steric bulk at the α -carbon, electrophilic attack (e.g., by an N-tosylimine) is directed to the γ -carbon[1].

A subsequent proton transfer converts the intermediate into a vinylogous ylide. The equilibrium between the phosphonium dienolate zwitterion and the vinylogous ylide is heavily dependent on the basicity of the catalyst used[2]. Finally, the ylide undergoes conjugate addition and β -elimination to release the catalyst and yield the cyclized product.

Mechanistic pathway of phosphine-catalyzed [4+2] annulation of alpha-methyl allenoates.

Catalyst Benchmarking Data

To objectively compare catalyst efficiency, we evaluate the [4+2] annulation of ethyl 2-methyl-2,3-butadienoate with N-tosyl benzaldimine across four distinct nucleophilic catalysts.

Table 1: Catalyst Benchmarking for [4+2] Annulation

Catalyst	Loading (mol %)	Solvent	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)
PBu₃	20	CH₂Cl₂	9	99	98:2
PPh₂Me	20	CH₂Cl₂	24	65	85:15
PPh₃	20	CH₂Cl₂	48	< 10	N/A
DABCO	20	CH₂Cl₂	48	Trace	N/A

Analysis of Causality

• Tributylphosphine (PBu₃): PBu₃ is the optimal catalyst for this transformation[1]. Its high nucleophilicity ensures rapid attack on the β -carbon of the allenoate, while its strong Lewis basicity facilitates the critical proton transfer steps required to convert the initial zwitterion into the reactive vinylogous ylide.

• Triphenylphosphine (PPh₃): PPh₃ possesses weaker basicity and nucleophilicity due to the electron-withdrawing nature of its phenyl rings, rendering it largely ineffective for this specific [4+2] cycloaddition. Interestingly, in the presence of specific electrophiles like salicylaldehydes, PPh₃ shifts the reaction entirely to a phosphine-mediated olefination, acting as both a nucleophile and a deoxygenating agent[3].

• Amines (e.g., DABCO): Nitrogen-based nucleophiles are generally ineffective for this pathway. They fail to form a sufficiently stable zwitterionic intermediate with α -substituted allenoates to drive the cycloaddition cascade forward.

Experimental Protocol: PBu₃-Catalyzed [4+2] Annulation

The following is a highly optimized, self-validating methodology for the synthesis of1[1].

Step 1: Preparation of the Reaction Milieu Flame-dry a Schlenk flask under an argon atmosphere. Add (E)-N-benzylidene-4-methylbenzenesulfonamide (1.0 equiv) and dissolve it in anhydrous CH₂Cl₂ to achieve a 0.1 M concentration. Causality: Anhydrous conditions are critical. Adventitious water can prematurely protonate the highly reactive phosphonium dienolate zwitterion, leading to hydrolyzed byproducts and catalyst death.

Step 2: Allenoate Addition Add ethyl 2-methyl-2,3-butadienoate (1.2 equiv) to the stirring solution at room temperature. Causality: A slight stoichiometric excess of the allenoate compensates for its trace volatility and potential dimerization pathways, ensuring the complete consumption of the limiting imine reagent.

Step 3: Catalyst Initiation Inject PBu₃ (20 mol %) dropwise into the mixture via a microsyringe. Causality: Dropwise addition prevents localized thermal spikes resulting from the highly exothermic nucleophilic attack. Uncontrolled exotherms can promote the unwanted polymerization of the allenoate.

Step 4: Incubation and Self-Validation Stir the mixture at room temperature for 9 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using an Ethyl Acetate:Hexane (1:4) eluent system. Self-Validation: The protocol is self-validating when the distinct UV-active spot of the starting imine completely disappears, replaced by a new, lower Rf​ spot corresponding to the tetrahydropyridine product.

Step 5: Direct Purification Concentrate the crude reaction mixture directly under reduced pressure. Purify the residue via flash column chromatography on silica gel (EtOAc/Hexanes gradient). Causality: Aqueous workup is intentionally omitted. Because all reactants and the catalyst are organic, direct chromatography prevents unnecessary yield loss and avoids the degradation of the potentially acid-sensitive tetrahydropyridine core.

Step-by-step experimental workflow for PBu3-catalyzed allenoate activation.

References

• Source: PMC (nih.gov)
• An Unexpected Phosphine-Mediated Olefination of Salicylaldehydes with α-Methyl Allenoate Source: Taylor & Francis URL
• Equilibrium between a vinylogous ylide and a phosphonium dienolate zwitterion: Vinylogous Wittig olefination versus vinylogous aldol-type reaction Source: ResearchGate URL

Sources

• 1. PHOSPHINE-CATALYZED [4+2] ANNULATION: SYNTHESIS OF ETHYL 6-PHENYL-1-TOSYL-1,2,5,6-TETRAHYDROPYRIDINE-3-CARBOXYLATE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Ethyl 2-methyl-2,3-butadienoate

For researchers and professionals in the chemical and pharmaceutical sciences, the responsible management of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides an in-depth, procedural framework for the proper disposal of Ethyl 2-methyl-2,3-butadienoate (CAS No. 5717-41-9), an allenic ester whose chemical properties necessitate meticulous handling and disposal protocols. Our objective is to move beyond mere instruction and to instill a deep understanding of the principles that govern these procedures, ensuring a safe and compliant laboratory environment.

Hazard Identification and Waste Classification

The foundation of any disposal protocol is a thorough understanding of the substance's intrinsic hazards. Ethyl 2-methyl-2,3-butadienoate is classified as a flammable liquid, a determination that dictates its entire waste management lifecycle.

Under the U.S. Environmental Protection Agency (EPA) regulations established by the Resource Conservation and Recovery Act (RCRA), a material is deemed a hazardous waste if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity. With a flash point of 45°C (113°F), Ethyl 2-methyl-2,3-butadienoate falls squarely into the ignitable hazardous waste category (EPA Characteristic D001), as its flash point is below the 140°F threshold.[1] This classification is the primary driver for the stringent disposal requirements outlined below.

Table 1: Key Properties and Hazard Data for Ethyl 2-methyl-2,3-butadienoate

Property	Value	Source
CAS Number	5717-41-9	[1]
Molecular Formula	C₇H₁₀O₂	[1]
Physical Form	Liquid	[1]
GHS Hazard Class	Flammable Liquid, Category 3	[1][2]
Hazard Statement	H226: Flammable liquid and vapor	[1][2]
Flash Point	45 °C / 113 °F (closed cup)	[1]
Storage Temperature	2-8°C	[1]

Core Directive: Immediate Safety & Handling Precautions

Before initiating any disposal-related activity, safe handling is paramount. The flammability and potential for vapor accumulation demand a controlled environment and appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.[2]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile) inspected for integrity before use.[3]

• Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory to protect skin.

Safe Handling Environment:

• All handling of Ethyl 2-methyl-2,3-butadienoate, including transfers to waste containers, must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2][4]

• Ignition Source Control: Absolutely no smoking, open flames, hot plates, or other potential ignition sources should be present in the handling area.[2][5]

• Static Discharge Prevention: Use non-sparking tools and ensure that containers and receiving equipment are properly grounded and bonded during transfer to prevent the buildup of static electricity, which can ignite flammable vapors.[2][5]

Step-by-Step Disposal Protocol

The proper disposal of Ethyl 2-methyl-2,3-butadienoate is a systematic process designed to ensure safety and regulatory adherence from the point of generation to final disposal.

Step 1: Waste Collection

Collect waste Ethyl 2-methyl-2,3-butadienoate in a designated, leak-proof container that is chemically compatible with organic esters.[4] Glass or high-density polyethylene (HDPE) containers are typically suitable. The container must have a tightly sealing cap to prevent the escape of flammable vapors.[2][6] Do not mix this waste with incompatible materials such as strong oxidizing agents or strong bases.[5]

Step 2: Container Labeling

Proper labeling is a critical compliance point. The waste container must be clearly and indelibly labeled as soon as the first drop of waste is added. The label must include:

• The words "Hazardous Waste" .[4]

• The full chemical name: "Ethyl 2-methyl-2,3-butadienoate" .[4]

• A clear indication of the hazard: "Flammable Liquid" .[4]

• The approximate percentages of all constituents if it is a mixed waste stream.[4]

Step 3: On-Site Accumulation and Storage

Store the sealed and labeled hazardous waste container in a designated satellite accumulation area or a central hazardous waste storage area. This location must be:

• Cool and Well-Ventilated: To prevent vapor buildup and pressure changes.[2][5]

• Away from Ignition Sources: Keep segregated from heat, sparks, and flames.[5]

• Utilizing Secondary Containment: Place the container within a larger, chemically resistant tub or tray to contain any potential leaks or spills.[4]

• Secure: Store in a locked cabinet or area to prevent unauthorized access.[7]

Step 4: Arranging for Licensed Disposal

Hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[2][4] This is not a substance that can ever be disposed of down the drain or in regular trash.[4][8]

The disposal process is tracked from "cradle-to-grave" using the EPA's Hazardous Waste Manifest system, which documents the waste's journey from your facility to an approved Treatment, Storage, and Disposal Facility (TSDF).[9]

Caption: Disposal workflow for Ethyl 2-methyl-2,3-butadienoate.

Emergency Procedures: Spill and Exposure Management

Accidents can happen, and preparedness is key. All personnel handling this chemical must be familiar with emergency protocols as mandated by OSHA's Hazardous Waste Operations and Emergency Response (HAZWOPER) standards.[10]

Small Spill Cleanup:

• Evacuate and Secure: Immediately alert personnel in the area and remove all sources of ignition.[7]

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use an inert, non-combustible absorbent material like dry sand or vermiculite to contain the spill. Do not use combustible materials like paper towels.[2]

• Collect: Carefully scoop the absorbed material using non-sparking tools into a designated, sealable container for hazardous waste disposal.[5]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident to your laboratory supervisor and EHS department.

First-Aid Measures:

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with plenty of water and soap.[2][5] If irritation persists, seek medical attention.[11]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[11]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Regulatory Framework Overview

The procedures outlined in this guide are grounded in a robust regulatory framework designed to protect human health and the environment.

• The Environmental Protection Agency (EPA): Under the RCRA, the EPA governs all aspects of hazardous waste, including its identification, generation, transportation, and disposal.[12] The regulations are found in Title 40 of the Code of Federal Regulations (CFR), Parts 260-273.[12]

• The Occupational Safety and Health Administration (OSHA): OSHA sets the standards for workplace safety.[13] Regulations concerning chemical handling, hazard communication, PPE, and emergency response plans are designed to ensure employee safety when working with hazardous materials like Ethyl 2-methyl-2,3-butadienoate.[10][13]

By adhering to these detailed procedures, laboratory professionals can confidently manage Ethyl 2-methyl-2,3-butadienoate waste, ensuring the safety of their colleagues, protecting the environment, and maintaining full regulatory compliance.

References

• Vertex AI Search. (2022, July 12).

• ERG Environmental Services. How to Properly Manage Hazardous Waste Under EPA Regulations. [Link]

• Safety Data Sheet(SDS). (2023, February 1).

• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. [Link]

• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. [Link]

• EHS. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know. [Link]

• Fisher Scientific. (2010, November 30).

• American Chemical Society. Hazardous Waste and Disposal Considerations. [Link]

• Sigma-Aldrich. (2022, April 28).
• Carboline. (2025, December 23). Safety Data Sheet Prepared in Accordance with HCS 29 C.F.R. 1910.1200.
• GRS.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Ethyl 2-methyl-2,3-butadienoate

Welcome to a comprehensive guide on the safe handling of Ethyl 2-methyl-2,3-butadienoate (CAS No. 5717-41-9). As a versatile α-allenic ester, this reagent is a valuable building block in modern organic synthesis, particularly for creating complex heterocyclic scaffolds.[1] However, its utility is matched by its hazardous properties, primarily its flammability. This guide is designed for researchers, scientists, and drug development professionals, providing essential, field-proven safety protocols that extend beyond mere compliance to foster a deeply ingrained culture of safety. Our objective is to ensure that your innovative work is not compromised by preventable accidents.

Hazard Assessment: Understanding the Compound

Before handling any chemical, a thorough understanding of its intrinsic hazards is paramount. Ethyl 2-methyl-2,3-butadienoate is a flammable liquid and vapor, which dictates the majority of the required safety precautions.[2] The primary risks involve fire or explosion from improper handling near ignition sources and potential irritation upon contact.

Table 1: Physicochemical Properties and Hazard Classifications

Property	Value	Source
CAS Number	5717-41-9	[2]
Molecular Formula	C₇H₁₀O₂	[2]
Molecular Weight	126.15 g/mol	[2]
Appearance	Liquid	[2]
Density	0.954 g/mL at 25 °C	[2]
Flash Point	45 °C (113 °F) - closed cup	[2]
Hazard Class	Flammable Liquid, Category 3	[2]
Hazard Statements	H226: Flammable liquid and vapor	[2]

The flash point of 45°C indicates that the vapor can ignite at a relatively low temperature when an ignition source is present. Vapors are heavier than air and can travel along the ground to distant ignition sources. Therefore, all handling procedures must be designed to mitigate these risks.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the scale and nature of the operation. The following table outlines the minimum required PPE for handling Ethyl 2-methyl-2,3-butadienoate.

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category	Minimum Specification	Rationale & Expert Insight
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Nitrile gloves offer good resistance to esters and are suitable for protecting against incidental splashes.[3] Always inspect gloves for tears or holes before use. For prolonged contact or handling large quantities, consider thicker, more robust gloves and consult the manufacturer's compatibility charts.
Eye & Face Protection	Safety glasses with side shields or chemical splash goggles.	This is non-negotiable. Standard safety glasses protect against frontal splashes. Goggles provide a seal around the eyes, offering superior protection from splashes and vapors.[3][4] A face shield should be worn over safety glasses or goggles during procedures with a high risk of splashing (e.g., transferring large volumes).[5][6]
Skin & Body Protection	Flame-retardant lab coat.	A flame-retardant lab coat is crucial due to the chemical's flammability. It should be fully buttoned with sleeves rolled down. Avoid wearing clothing made of synthetic materials like polyester, which can melt and adhere to the skin in a fire.[6]
Respiratory Protection	Not typically required with adequate engineering controls.	All work should be conducted in a certified chemical fume hood to prevent the buildup of flammable and potentially irritating vapors.[7] If engineering controls are insufficient or in the event of a large spill, a NIOSH-approved respirator with organic vapor cartridges would be necessary.[3][8]

Operational Plan: Safe Handling Protocols

Adherence to a strict, step-by-step protocol is the foundation of safe laboratory practice. These procedures are designed to be self-validating, ensuring safety at every stage.

Step-by-Step Handling Procedure:

• Preparation: Before starting, ensure a certified chemical fume hood is operational. Clear the workspace of all unnecessary items and potential ignition sources (e.g., hot plates, non-intrinsically safe equipment).[7][9]

• Grounding and Bonding: When transferring the liquid from a larger container, it is critical to ground and bond the containers to prevent the buildup of static electricity, which can ignite the flammable vapors.[9][10]

• Donning PPE: Put on all required PPE as specified in Table 2 before opening the chemical container.

• Dispensing: Perform all transfers and manipulations of Ethyl 2-methyl-2,3-butadienoate inside the chemical fume hood. Use non-sparking tools for any necessary manipulations.[9][10]

• Container Sealing: Keep the container tightly closed when not in use to minimize the release of flammable vapors.[9][10]

• Post-Handling: After use, decontaminate any surfaces that may have come into contact with the chemical. Remove gloves and wash hands thoroughly with soap and water.

• Storage: Store the chemical in a cool, well-ventilated area designated for flammable liquids, away from heat and incompatible materials like strong oxidizing agents.[9][10] The storage temperature should be between 2-8°C.[2]

Emergency Protocol: Spill and Exposure Management

Preparedness is key to effectively managing emergencies. All personnel must be familiar with the location of safety equipment, including fire extinguishers, safety showers, and eyewash stations.

Spill Management Workflow

In the event of a spill, a calm and methodical response is essential. The following workflow outlines the critical steps.

Caption: Workflow for managing a spill of Ethyl 2-methyl-2,3-butadienoate.

First-Aid Measures

• Skin Contact: Immediately take off all contaminated clothing.[10] Rinse the affected skin area with plenty of water and soap for at least 15 minutes.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[9] Remove contact lenses if present and easy to do. Seek medical attention.

• Inhalation: Move the person to fresh air.[11] If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.

• Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water afterwards.[9] Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.

Logistical Plan: Waste Disposal

Proper disposal is a critical final step in the chemical handling lifecycle, ensuring environmental protection and regulatory compliance.

Step-by-Step Disposal Protocol:

• Waste Collection: Collect all waste containing Ethyl 2-methyl-2,3-butadienoate, including contaminated absorbents, in a designated, leak-proof container compatible with organic solvents.[7]

• Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical name: "Ethyl 2-methyl-2,3-butadienoate".[7] The label must also indicate that it is a "Flammable Liquid".[7]

• Storage of Waste: Keep the waste container tightly sealed and store it in a cool, well-ventilated, designated hazardous waste accumulation area, away from ignition sources.[7]

• Disposal Request: Arrange for disposal through your institution's Environmental Health and Safety (EHS) office.[7] Never pour this chemical down the drain or dispose of it in regular trash.[7]

By integrating these safety and logistical protocols into your daily workflow, you build a resilient safety culture that protects you, your colleagues, and your research.

References

• TCI Chemicals. (2025, November 10). SAFETY DATA SHEET.
• Organic Syntheses. (2009). Org. Synth. 2009, 86, 212.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• Sigma-Aldrich. (2025, May 1). SAFETY DATA SHEET.
• Safety Data Sheet(SDS). (2023, February 1).
• ECHEMI. ETHYL 2 3-BUTADIENOATE95 SDS, 14369-81-4 Safety Data Sheets.
• Organic Syntheses. Organic Syntheses Procedure.
• Fisher Scientific. (2010, November 30). SAFETY DATA SHEET.
• Vigon. (2016, September 19). 501243 ethyl 2-methyl butyrate natural safety data sheet.
• Benchchem. (2026, January 5). An In-depth Technical Guide to Ethyl 2,3-butadienoate: Discovery, Synthesis, and Applications in Chemical and Pharmaceutical Res.
• Benchchem. Navigating the Disposal of Ethyl 3-Methyl-2-butenoate-d6: A Comprehensive Guide.
• CHEMM. (2026, March 23). Personal Protective Equipment (PPE).
• Sigma-Aldrich. Ethyl 2-methyl-2,3-butadienoate 5717-41-9.
• University of California, San Francisco. Chemical Safety: Personal Protective Equipment.
• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work.
• Cornell University EHS. Appendix I - Hazards Of Functional Groups.
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.

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